4-(5-ethyl-2H-tetrazol-2-yl)aniline

• CAS: 1245772-94-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Molecular Structure and Isomers of 4-(5-ethyl-2H-tetrazol-2-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, synthesis, and characterization of 4-(5-ethyl-2H-tetrazol-2-yl)aniline and its constitutional isomers. Tetrazole-containing compounds are of significant interest in medicinal chemistry, often serving as bioisosteres for carboxylic acids and other functional groups. Understanding the distinct properties of tetrazole isomers is crucial for rational drug design and development. This document delves into the regioselectivity of tetrazole synthesis, spectroscopic and crystallographic characterization methods, and detailed experimental protocols.

Introduction

Tetrazoles are five-membered heterocyclic rings containing four nitrogen atoms and one carbon atom. Their unique electronic and physicochemical properties, including metabolic stability and the ability to participate in hydrogen bonding, have made them privileged scaffolds in medicinal chemistry.[1][2] The tetrazole moiety is a well-established bioisostere of the carboxylic acid group, offering similar acidity (pKa) but with improved lipophilicity and metabolic resistance.[3][4]

The synthesis of N-substituted tetrazoles often leads to the formation of constitutional isomers, primarily the 1,5- and 2,5-disubstituted regioisomers. These isomers can exhibit significantly different biological activities and physicochemical properties. Therefore, the ability to selectively synthesize and definitively characterize these isomers is of paramount importance in drug discovery and development. This guide focuses on 4-(5-ethyl-2H-tetrazol-2-yl)aniline, a representative 2,5-disubstituted tetrazole, and its isomeric counterpart, 4-(5-ethyl-1H-tetrazol-1-yl)aniline.

Molecular Structure and Isomerism

The core of the topic revolves around the constitutional isomerism of the tetrazole ring in 4-(5-ethyl-tetrazol-yl)aniline. The position of the aniline substituent on the tetrazole ring dictates the formation of two distinct isomers:

• 2,5-disubstituted isomer: 4-(5-ethyl-2H-tetrazol-2-yl)aniline

• 1,5-disubstituted isomer: 4-(5-ethyl-1H-tetrazol-1-yl)aniline

These are not tautomers but stable, separable constitutional isomers with distinct physical and chemical properties. The 2,5-isomer, which is the focus of this guide, has the 4-aminophenyl group attached to the N2 position of the tetrazole ring.

Table 1: Key Properties of 4-(5-ethyl-2H-tetrazol-2-yl)aniline

Property	Value	Source
IUPAC Name	4-(5-ethyl-2H-tetrazol-2-yl)aniline	PubChem[5]
Molecular Formula	C₉H₁₁N₅	PubChem[5]
Molecular Weight	189.22 g/mol	PubChem[5]
SMILES	CCC1=NN(N=N1)C2=CC=C(C=C2)N	PubChem[5]
CAS Number	1245772-94-4	PubChem[5]

The spatial arrangement and electronic distribution of these isomers differ significantly, which can lead to different binding interactions with biological targets. X-ray crystallography is the definitive method for elucidating the precise molecular structure and confirming the isomeric form.[6][7][8]

Caption: Constitutional isomers of 4-(5-ethyl-tetrazol-yl)aniline.

Synthesis of 4-(5-ethyl-2H-tetrazol-2-yl)aniline and its Isomer

The most prevalent method for the synthesis of 5-substituted-1H-tetrazoles is the [3+2] cycloaddition of a nitrile with an azide source.[4][9] For the synthesis of N-substituted tetrazoles, such as the title compound, a common route involves the reaction of an N-aryl imidoyl chloride with sodium azide or the alkylation/arylation of a pre-formed 5-substituted tetrazole. However, direct synthesis from a nitrile and an organic azide can also be employed, often yielding a mixture of the 1,5- and 2,5-disubstituted isomers. The regioselectivity of this reaction is a critical consideration.[5][10]

General Synthetic Pathway

A plausible and widely applicable synthetic route to a mixture of 4-(5-ethyl-2H-tetrazol-2-yl)aniline and its 1,5-isomer involves a two-step process starting from 4-aminobenzonitrile.

Caption: General synthetic workflow for tetrazole isomers.

Experimental Protocol: Synthesis of 4-(5-ethyl-tetrazol-yl)aniline Isomers

This protocol is adapted from established methods for the synthesis of disubstituted tetrazoles.[11]

Step 1: Synthesis of 5-(4-Aminophenyl)-1H-tetrazole

• To a solution of 4-aminobenzonitrile (1.0 eq) in dimethylformamide (DMF), add sodium azide (1.5 eq) and ammonium chloride (1.5 eq).

• Heat the reaction mixture to 120-130 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into acidified water (pH ~2-3 with HCl).

• Collect the resulting precipitate by filtration, wash with water, and dry under vacuum to yield 5-(4-aminophenyl)-1H-tetrazole.

Step 2: N-Alkylation to form 4-(5-ethyl-tetrazol-yl)aniline Isomers

• Suspend 5-(4-aminophenyl)-1H-tetrazole (1.0 eq) in a suitable solvent such as acetone or acetonitrile.

• Add a base, for example, potassium carbonate (1.5 eq).

• To the stirred suspension, add ethyl iodide (1.2 eq) dropwise.

• Heat the mixture to reflux and stir for 6-12 hours, monitoring by TLC.

• After the reaction is complete, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• The crude product will be a mixture of the 1,5- and 2,5-disubstituted isomers.

Step 3: Isomer Separation

• The separation of the 1,5- and 2,5-isomers is typically achieved by column chromatography on silica gel.[11]

• A gradient elution system, for example, using a mixture of hexane and ethyl acetate, is commonly employed. The polarity of the two isomers is generally different enough to allow for their separation. The 2,5-isomer is often reported to be the major product in such alkylation reactions.[11]

Characterization of Isomers

The definitive identification of the 1,5- and 2,5-isomers relies on a combination of spectroscopic techniques, with NMR spectroscopy being particularly informative.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy:

The chemical shifts of the protons on the ethyl group and the aromatic ring will be different for the two isomers due to the different electronic environments.

• 4-(5-ethyl-2H-tetrazol-2-yl)aniline (2,5-isomer): The protons of the ethyl group are expected to be slightly more shielded (appear at a lower ppm value) compared to the 1,5-isomer. The aromatic protons will also show distinct splitting patterns and chemical shifts.

• 4-(5-ethyl-1H-tetrazol-1-yl)aniline (1,5-isomer): The ethyl group protons will likely be deshielded (appear at a higher ppm value) due to the proximity to the more electronegative environment of the tetrazole ring in this configuration.

¹³C NMR Spectroscopy:

The carbon chemical shifts of the tetrazole ring and the ethyl group are diagnostic for distinguishing between the 1,5- and 2,5-isomers.

• The chemical shift of the C5 carbon of the tetrazole ring is particularly sensitive to the substitution pattern. In 2,5-disubstituted tetrazoles, the C5 signal typically appears in the range of 161-165 ppm.[12]

• The chemical shifts of the ethyl group carbons will also differ between the two isomers.

Table 2: Expected Spectroscopic Data Ranges for Tetrazole Derivatives

Spectroscopic Technique	Characteristic Feature	Expected Range/Observation	Reference
¹H NMR	Aromatic protons	6.5 - 8.5 ppm	[13]
Ethyl -CH₂-	2.8 - 3.2 ppm (quartet)	[13]
Ethyl -CH₃	1.2 - 1.5 ppm (triplet)	[13]
¹³C NMR	Tetrazole C5 (2,5-isomer)	161 - 165 ppm	[12]
Aromatic carbons	110 - 150 ppm	[13]
IR Spectroscopy	N-H stretch (aniline)	3300 - 3500 cm⁻¹	[14]
C=N, N=N stretches (tetrazole ring)	1400 - 1600 cm⁻¹	[13]
Mass Spectrometry (ESI-MS)	Fragmentation of tetrazole ring	Loss of N₂ or HN₃	[15]

Infrared (IR) Spectroscopy

IR spectroscopy can provide evidence for the presence of key functional groups. The spectra of both isomers will show characteristic absorptions for the N-H stretching of the aniline group (around 3300-3500 cm⁻¹), C-H stretches of the aromatic and alkyl groups, and vibrations of the tetrazole ring (typically in the 1400-1600 cm⁻¹ region).[13][14] While IR is useful for confirming the presence of the tetrazole moiety, it is less effective than NMR for distinguishing between the 1,5- and 2,5-isomers.

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) will confirm the molecular weight of the synthesized compounds. The fragmentation patterns can also provide structural information. A characteristic fragmentation of the tetrazole ring involves the loss of a molecule of nitrogen (N₂) or hydrazoic acid (HN₃).[15]

X-ray Crystallography

Single-crystal X-ray diffraction is the most unambiguous method for determining the molecular structure and confirming the connectivity of the atoms, thus definitively identifying the isomer.[6][7][8] Obtaining suitable crystals for X-ray analysis is a crucial step in the complete characterization of these compounds.

Conclusion

The synthesis and characterization of 4-(5-ethyl-2H-tetrazol-2-yl)aniline and its 1,5-isomer highlight the importance of regiocontrol in the synthesis of N-substituted tetrazoles. The distinct spectroscopic signatures of these isomers, particularly in their NMR spectra, allow for their unambiguous identification. This in-depth understanding of the structure, synthesis, and characterization of tetrazole isomers is essential for the advancement of medicinal chemistry and the development of novel therapeutics.

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Preliminary Screening of 4-(5-ethyl-2H-tetrazol-2-yl)aniline for Biological Activity: An In-Depth Technical Guide

This guide provides a comprehensive framework for the preliminary biological evaluation of the novel chemical entity, 4-(5-ethyl-2H-tetrazol-2-yl)aniline. The protocols and methodologies detailed herein are designed for researchers, scientists, and drug development professionals to conduct an initial, yet thorough, assessment of this compound's potential therapeutic value. By integrating computational predictions with a tiered in vitro screening cascade, this guide emphasizes a logical, evidence-based approach to early-stage drug discovery.

Introduction: The Therapeutic Potential of Tetrazole Derivatives

The tetrazole moiety is a significant pharmacophore in medicinal chemistry, with its derivatives exhibiting a broad spectrum of biological activities, including antibacterial, antifungal, anticancer, analgesic, anti-inflammatory, and antihypertensive properties[1][2][3][4]. The unique electronic and structural characteristics of the tetrazole ring allow it to act as a bioisostere for carboxylic acids and other functional groups, enhancing metabolic stability and receptor binding affinity. The subject of this guide, 4-(5-ethyl-2H-tetrazol-2-yl)aniline[5], combines the privileged tetrazole scaffold with an aniline moiety, suggesting a high potential for diverse biological interactions. This document outlines a systematic approach to unraveling this potential, starting with in silico predictions and progressing to foundational in vitro assays.

Part 1: In Silico Profiling - A Predictive First Step

Before embarking on resource-intensive wet-lab experiments, a computational assessment of 4-(5-ethyl-2H-tetrazol-2-yl)aniline can provide invaluable insights into its drug-like properties and potential biological targets.[6][7][8] This initial step helps in prioritizing experimental efforts and anticipating potential liabilities.

Physicochemical Properties and Drug-Likeness Assessment

A crucial initial step is to evaluate the compound's adherence to established principles of drug-likeness, such as Lipinski's Rule of Five.[9][10][11][12][13] These rules empirically define a chemical space where compounds are more likely to have favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Table 1: Predicted Physicochemical Properties of 4-(5-ethyl-2H-tetrazol-2-yl)aniline

Property	Predicted Value	Lipinski's Rule of Five Guideline	Compliance
Molecular Weight	189.22 g/mol	≤ 500 g/mol	Yes
Hydrogen Bond Donors	1	≤ 5	Yes
Hydrogen Bond Acceptors	5	≤ 10	Yes
LogP (Octanol-Water Partition Coefficient)	1.8	≤ 5	Yes

Note: These values are hypothetical and would be calculated using cheminformatics software.

ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) Prediction

Advanced computational models can predict the ADMET profile of a compound, highlighting potential issues with bioavailability or toxicity early in the discovery process.[6][7][8]

Table 2: In Silico ADMET Prediction for 4-(5-ethyl-2H-tetrazol-2-yl)aniline

ADMET Parameter	Prediction	Implication
Human Intestinal Absorption	High	Good oral bioavailability potential.[6]
Blood-Brain Barrier Penetration	Low	Reduced likelihood of central nervous system side effects.[6]
CYP450 Inhibition	Potential inhibitor of CYP2D6	Risk of drug-drug interactions.[14]
hERG Inhibition	Low	Reduced risk of cardiotoxicity.
Ames Mutagenicity	Non-mutagenic	Low potential for carcinogenicity.

Note: These are example predictions from ADMET prediction software.

Target Prediction and Molecular Docking

Computational tools can predict potential biological targets by comparing the structure of 4-(5-ethyl-2H-tetrazol-2-yl)aniline to libraries of known bioactive ligands.[15][16][17][18] Once putative targets are identified, molecular docking simulations can be performed to model the binding interactions and estimate the binding affinity.[15][18]

Caption: In Silico Prediction Workflow.

Part 2: In Vitro Screening Cascade - Experimental Validation

Following the in silico analysis, a tiered approach to in vitro screening is recommended to efficiently assess the biological activities of 4-(5-ethyl-2H-tetrazol-2-yl)aniline.[19][20][21][22] This cascade begins with a general cytotoxicity assessment, followed by broad-spectrum antimicrobial and targeted enzyme inhibition assays.

Foundational Assay: Cytotoxicity Screening

A primary and essential step is to determine the compound's inherent cytotoxicity against mammalian cells. This provides a therapeutic window for any observed biological activity and flags compounds with overt toxicity early on. The XTT assay is a robust and sensitive colorimetric method for this purpose.[23][24][25]

• Cell Culture: Plate a human cell line (e.g., HEK293 or HepG2) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of 4-(5-ethyl-2H-tetrazol-2-yl)aniline in cell culture medium. Add the compound dilutions to the cells and incubate for 48 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• XTT Reagent Preparation: Prepare the XTT labeling mixture according to the manufacturer's instructions.

• Incubation: Add the XTT labeling mixture to each well and incubate for 4 hours.

• Measurement: Measure the absorbance of the soluble formazan product at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Table 3: Example Cytotoxicity Data for 4-(5-ethyl-2H-tetrazol-2-yl)aniline

Concentration (µM)	% Cell Viability
0.1	98.5
1	95.2
10	88.7
50	75.4
100	62.1
IC₅₀ (µM)	>100

Broad-Spectrum Screening: Antimicrobial Activity

Given the known antimicrobial properties of many tetrazole derivatives, screening for antibacterial and antifungal activity is a logical next step.[4] The minimum inhibitory concentration (MIC) and minimum bactericidal/fungicidal concentration (MBC/MFC) are key parameters to determine.[26][27][28][29][30]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in appropriate broth.

• Compound Dilution: Perform a two-fold serial dilution of 4-(5-ethyl-2H-tetrazol-2-yl)aniline in a 96-well plate containing broth.

• Inoculation: Add the standardized microbial inoculum to each well.

• Incubation: Incubate the plate at the optimal temperature for the microorganism for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

• Subculturing: Following MIC determination, take an aliquot from the wells showing no visible growth.

• Plating: Spread the aliquot onto an agar plate.

• Incubation: Incubate the agar plate at the optimal temperature for 24-48 hours.

• MBC/MFC Determination: The MBC/MFC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum.

Table 4: Example Antimicrobial Activity Data

Microorganism	MIC (µg/mL)	MBC/MFC (µg/mL)
S. aureus	16	32
E. coli	>128	>128
C. albicans	64	128

Targeted Screening: Enzyme Inhibition Assays

Based on the in silico target prediction or known activities of structurally similar compounds, specific enzyme inhibition assays can be employed.[14][31][32][33] For instance, if the compound is predicted to target a kinase, a kinase inhibition assay would be appropriate.

Caption: Tiered In Vitro Screening Workflow.

• Assay Buffer Preparation: Prepare an assay buffer containing the necessary cofactors for the enzyme.

• Compound and Enzyme Incubation: In a 96-well plate, add the assay buffer, the target enzyme, and varying concentrations of 4-(5-ethyl-2H-tetrazol-2-yl)aniline. Incubate for a short period to allow for binding.

• Initiate Reaction: Add the enzyme's substrate to initiate the reaction.

• Incubation: Incubate for a defined period at the optimal temperature.

• Stop Reaction and Detection: Stop the reaction and use a suitable detection method (e.g., fluorescence, luminescence, or absorbance) to measure the product formation.

• Data Analysis: Calculate the percentage of enzyme inhibition relative to a no-inhibitor control and determine the IC₅₀ value.

Table 5: Example Enzyme Inhibition Data

Target Enzyme	IC₅₀ (µM)
Kinase A	5.2
Protease B	>100
Phosphatase C	25.8

Conclusion and Future Directions

This guide has outlined a systematic and logical workflow for the preliminary biological screening of 4-(5-ethyl-2H-tetrazol-2-yl)aniline. By combining predictive in silico methods with a tiered in vitro assay cascade, researchers can efficiently gather crucial data on the compound's drug-likeness, cytotoxicity, and potential therapeutic activities. Positive results from this initial screening would warrant further investigation, including mechanism of action studies, lead optimization, and eventual in vivo efficacy and safety testing. This structured approach ensures that resources are directed towards the most promising avenues of research, accelerating the potential translation of this novel chemical entity into a valuable therapeutic agent.

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Protocols & Analytical Methods

Application Notes and Protocols for Tetrazole Synthesis via [3+2] Cycloaddition Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Tetrazoles and their Synthesis

Tetrazoles are a unique class of five-membered nitrogen-containing heterocycles that have garnered significant attention in medicinal chemistry, materials science, and coordination chemistry.[1] Their structure, characterized by a high nitrogen content, imparts a range of desirable properties. In drug development, the tetrazole moiety is often employed as a bioisosteric replacement for the carboxylic acid group, offering similar acidity but with improved metabolic stability and bioavailability.[1] This has led to their incorporation into a variety of blockbuster drugs. Beyond pharmaceuticals, tetrazole derivatives are utilized as high-energy materials and as ligands in coordination chemistry.[1]

The most efficient and widely adopted method for the synthesis of 5-substituted-1H-tetrazoles is the [3+2] cycloaddition reaction between an azide and a nitrile.[1] This reaction, in its simplest form, involves the combination of an azide, acting as a 1,3-dipole, and a nitrile, the dipolarophile, to form the stable aromatic tetrazole ring. The driving force for this reaction is the formation of the highly stable, aromatic tetrazole ring.[2] However, the uncatalyzed reaction often requires harsh conditions, such as high temperatures, and can be slow. To overcome these limitations, a variety of catalytic protocols have been developed, employing metal catalysts, organocatalysts, and innovative process technologies like continuous flow synthesis.

This document provides a detailed guide to several robust and field-proven [3+2] cycloaddition protocols for tetrazole synthesis. It is designed to equip researchers with the necessary knowledge to not only perform these reactions but also to understand the underlying principles that govern them. We will delve into the mechanistic details of each protocol, provide step-by-step experimental procedures, and offer insights into best practices and troubleshooting.

Core Concept: The [3+2] Cycloaddition Mechanism

The formation of a tetrazole ring from a nitrile and an azide is a classic example of a 1,3-dipolar cycloaddition. While the reaction can proceed thermally, it is often sluggish. The introduction of a catalyst, be it a Lewis acid, a Brønsted acid, or a transition metal complex, serves to activate the nitrile, making it more susceptible to nucleophilic attack by the azide.[2]

The generally accepted mechanism, particularly in the presence of an acid catalyst, involves the following key steps:[2]

• Nitrile Activation: The catalyst (e.g., a proton or a metal ion) coordinates to the nitrogen atom of the nitrile. This coordination withdraws electron density from the carbon-nitrogen triple bond, making the carbon atom more electrophilic.

• Azide Attack: The azide anion then attacks the activated nitrile carbon, leading to the formation of a linear intermediate.

• Cyclization: The terminal nitrogen of the azide then attacks the imine nitrogen, closing the five-membered ring.

• Protonation/Catalyst Regeneration: A final protonation step yields the aromatic tetrazole product and regenerates the catalyst.

The following diagram illustrates the generalized acid-catalyzed mechanism:

Caption: Generalized acid-catalyzed mechanism for tetrazole synthesis.

Protocol 1: Zinc-Catalyzed [3+2] Cycloaddition in Aqueous Media

This protocol, pioneered by Sharpless and coworkers, offers a practical and environmentally friendly approach to tetrazole synthesis.[3] The use of zinc salts, such as zinc bromide (ZnBr₂), in water as the solvent allows for a broad substrate scope and avoids the need for organic solvents in the reaction mixture.[3]

Rationale for Method Selection

The key to this method's success lies in the dual role of the zinc catalyst. Zinc(II) ions act as a Lewis acid, activating the nitrile towards nucleophilic attack by the azide.[4] Furthermore, the reaction can be performed in water, which is a significant advantage in terms of safety, cost, and environmental impact. The protocol is applicable to a wide range of nitriles, including aromatic, aliphatic, and vinyl nitriles, as well as thiocyanates and cyanamides.[3]

Experimental Workflow

Caption: Workflow for Zinc-Catalyzed Tetrazole Synthesis.

Step-by-Step Protocol

• Reagent Preparation: To a round-bottomed flask equipped with a magnetic stir bar and a reflux condenser, add the nitrile (1.0 eq.), sodium azide (NaN₃, 1.1 eq.), and zinc bromide (ZnBr₂, 1.0 eq.).[5]

• Reaction Setup: Add water to the flask. The reaction is typically run at a concentration of 0.5 M with respect to the nitrile.[5]

• Reaction Execution: Heat the reaction mixture to reflux with vigorous stirring. It is crucial to ensure efficient mixing for the reaction to proceed to completion. The reaction is typically monitored by TLC or LC-MS and is usually complete within 24 hours.[5]

• Workup - Acidification: After cooling to room temperature, add 3 N hydrochloric acid (HCl) until the pH of the aqueous layer is approximately 1. Add ethyl acetate to dissolve the product.[5]

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice more with ethyl acetate.[5]

• Workup - Purification: Combine the organic layers and wash with a 0.25 N sodium hydroxide (NaOH) solution. This step is to remove any unreacted nitrile and to deprotonate the tetrazole, transferring it to the aqueous layer. Separate the aqueous layer and wash it with ethyl acetate to remove any remaining organic impurities.[6]

• Product Isolation: Vigorously stir the aqueous layer and add 3 N HCl to precipitate the tetrazole product.[6]

• Final Steps: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield the pure 5-substituted-1H-tetrazole.[5]

Quantitative Data Summary

Substrate Type	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Aromatic Nitriles	ZnBr₂	Water	100 (Reflux)	24	80-95	[3][5]
Aliphatic Nitriles	ZnBr₂	Water	100 (Reflux)	24	70-90	[3]
Vinyl Nitriles	ZnBr₂	Water	100 (Reflux)	24	75-85	[3]
Thiocyanates	ZnBr₂	Water	100 (Reflux)	24	80-95	[3]

Protocol 2: Cobalt-Catalyzed [3+2] Cycloaddition

Recent advancements have introduced cobalt complexes as efficient homogeneous catalysts for tetrazole synthesis.[1][7] These catalysts can operate under milder conditions than some traditional methods and offer high yields. A notable example is the use of a Co(II) complex with a tetradentate ligand.[1][7]

Rationale for Method Selection

The cobalt-catalyzed reaction proceeds through a mechanism where the cobalt center coordinates with both the azide and the nitrile, facilitating the [3+2] cycloaddition.[1][7] Mechanistic studies have shown the intermediacy of a cobalt(II) diazido complex, which is the active catalytic species.[1][7] This protocol is particularly advantageous for its efficiency and the potential for catalyst tuning to optimize reactivity for specific substrates.

Catalytic Cycle

Caption: Catalytic Cycle for Cobalt-Promoted Tetrazole Synthesis.

Step-by-Step Protocol

• Catalyst Preparation (if necessary): The Co(II) complex with a tetradentate ligand such as N,N-bis(pyridin-2-ylmethyl)quinolin-8-amine can be synthesized according to literature procedures or purchased if available.[1]

• Reaction Setup: In a reaction vessel, dissolve the nitrile (1.0 eq.) in a suitable solvent such as methanol or DMF.

• Addition of Reagents: Add sodium azide (1.5 eq.) and the cobalt catalyst (typically 1-5 mol%).

• Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir until the reaction is complete, as monitored by TLC or LC-MS. Reaction times can vary from a few hours to 24 hours depending on the substrate.

• Workup: After cooling, dilute the reaction mixture with water and acidify with dilute HCl to a pH of ~2-3.

• Extraction: Extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by column chromatography or recrystallization.

Quantitative Data Summary

Substrate Type	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Aromatic Nitriles	Co(II)-complex	Methanol	Reflux	12	up to 98	[1][7]
Heteroaromatic Nitriles	Co(II)-complex	Methanol	Reflux	12	90-95	[7]
Aliphatic Nitriles	Co(II)-complex	Methanol	Reflux	24	70-85	[7]

Protocol 3: L-Proline Catalyzed Organocatalytic [3+2] Cycloaddition

For a metal-free and environmentally benign approach, L-proline has emerged as an effective organocatalyst for the synthesis of 5-substituted-1H-tetrazoles.[8][9] This method avoids the use of potentially toxic and expensive metal catalysts.

Rationale for Method Selection

L-proline, a naturally occurring amino acid, is an inexpensive, non-toxic, and readily available catalyst.[8] It is believed to activate the nitrile through hydrogen bonding, facilitating the cycloaddition with sodium azide.[8] The protocol is characterized by its simple experimental procedure, short reaction times, and high yields for a broad range of substrates.[9]

Step-by-Step Protocol

• Reaction Setup: In a round-bottomed flask, combine the nitrile (1.0 eq.), sodium azide (1.25 eq.), and L-proline (30 mol%).[8]

• Solvent Addition: Add DMF as the solvent.

• Reaction Execution: Heat the reaction mixture to 110 °C and stir for 1-2 hours.[8] Monitor the reaction progress by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• Acidification and Extraction: Acidify the mixture with dilute HCl and extract the product with ethyl acetate.

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is often pure enough, but can be further purified by recrystallization if necessary.

Quantitative Data Summary

Substrate Type	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Aromatic Nitriles	L-Proline (30 mol%)	DMF	110	1-1.5	83-96	[8][10]
Benzyl Nitriles	L-Proline (30 mol%)	DMF	110	1-1.5	84-89	[10]
Heteroaromatic Nitriles	L-Proline (30 mol%)	DMF	110	1-1.5	92-94	[10]
Aliphatic Nitriles	L-Proline (30 mol%)	DMF	110	1-1.5	Moderate	[10]

Best Practices and Safety Considerations

The synthesis of tetrazoles often involves the use of sodium azide, a highly toxic substance that can form explosive compounds.[11] Adherence to strict safety protocols is paramount.

• Handling Sodium Azide: Sodium azide is acutely toxic if ingested or absorbed through the skin.[11] Always wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Handle solid sodium azide in a well-ventilated fume hood. Do not use metal spatulas to handle azides, as this can lead to the formation of shock-sensitive heavy metal azides.[11][12]

• Hydrazoic Acid (HN₃) Formation: The protonation of azide ions, which can occur in the presence of acids, forms hydrazoic acid (HN₃).[13] HN₃ is a highly toxic, volatile, and explosive compound.[13][14] Therefore, reactions involving azides and acids should be conducted with extreme caution in a fume hood, and the reaction temperature should be carefully controlled. It is recommended to maintain a continuous nitrogen purge of the headspace to prevent the condensation of HN₃.[13]

• Quenching and Waste Disposal: Never pour azide-containing solutions down the drain, as this can lead to the formation of explosive metal azides in the plumbing. Quench residual azide in the reaction mixture with a suitable reagent (e.g., nitrous acid, formed by the addition of sodium nitrite to an acidic solution) before disposal. All azide-containing waste should be disposed of according to institutional guidelines.

• Solvent Choice: Avoid the use of halogenated solvents such as dichloromethane with azides, as this can lead to the formation of highly explosive di- and tri-azidomethane.[12]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	- Inactive catalyst- Insufficient reaction temperature or time- Poor quality of reagents (e.g., wet solvent, old sodium azide)- Inefficient stirring	- Use a fresh batch of catalyst or activate it if necessary.- Increase the reaction temperature or prolong the reaction time. Monitor the reaction by TLC or LC-MS.- Use freshly distilled solvents and a new bottle of sodium azide.- Ensure vigorous stirring, especially in heterogeneous mixtures.
Formation of side products	- Reaction temperature is too high- Presence of impurities in the starting materials	- Lower the reaction temperature.- Purify the starting materials before use.
Difficulty in product isolation	- Product is soluble in the aqueous layer- Emulsion formation during extraction	- Saturate the aqueous layer with NaCl before extraction to decrease the polarity.- Break the emulsion by adding brine or by filtering the mixture through a pad of Celite.
Product is an oil instead of a solid	- Presence of impurities- The product itself is a low-melting solid or an oil at room temperature	- Purify the product by column chromatography.- Characterize the product as an oil.

Conclusion

The [3+2] cycloaddition reaction is a powerful and versatile tool for the synthesis of tetrazoles. The choice of protocol will depend on factors such as the nature of the substrate, the desired scale of the reaction, and the available resources. The zinc-catalyzed method offers a green and practical approach, while the cobalt-catalyzed protocol provides high efficiency under homogeneous conditions. For a metal-free alternative, the L-proline catalyzed synthesis is an excellent choice. By understanding the underlying mechanisms and adhering to best practices, researchers can safely and effectively synthesize a wide range of tetrazole derivatives for various applications. Continuous flow synthesis also presents a safe and efficient alternative for the large-scale production of tetrazoles.[6]

References

• Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex. (n.d.). PubMed Central. Retrieved January 28, 2026, from [Link]

• Ansari, M., Ghasemi, A. H., & Naeimi, H. (2025). Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres. RSC Publishing. Retrieved January 28, 2026, from [Link]

• Palde, P. B., & Jamison, T. F. (2011). Safe and Efficient Tetrazole Synthesis in a Continuous Flow Microreactor. MIT Open Access Articles. Retrieved January 28, 2026, from [Link]

• Bhagat, S. B., & Telvekar, V. N. (2018). L-Proline: An Efficient Organocatalyst for the Synthesis of 5-Substituted 1H-Tetrazoles via [3+2] Cycloaddition of Nitriles and Sodium Azide. Organic Chemistry Portal. Retrieved January 28, 2026, from [Link]

• tetrazole synthesis from a nitrile and azide - laboratory experiment. (2022, December 27). YouTube. Retrieved January 28, 2026, from [Link]

• Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. (2024, April 29). ACS Publications. Retrieved January 28, 2026, from [Link]

• Himo, F., Demko, Z. P., & Sharpless, K. B. (2002). Why Is Tetrazole Formation by Addition of Azide to Organic Nitriles Catalyzed by Zinc(II) Salts? Journal of the American Chemical Society. Retrieved January 28, 2026, from [Link]

• Himo, F., Demko, Z. P., & Sharpless, K. B. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. ACS Publications. Retrieved January 28, 2026, from [Link]

• Ansari, M., Ghasemi, A. H., & Naeimi, H. (2025). Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres. RSC Publishing. Retrieved January 28, 2026, from [Link]

• Synthesis of 1H-tetrazoles. (n.d.). Organic Chemistry Portal. Retrieved January 28, 2026, from [Link]

• Safe Handling of Sodium Azide (SAZ). (n.d.). Environment, Health & Safety - University of California, Berkeley. Retrieved January 28, 2026, from [Link]

• Campbell, A. D., et al. (2022). How Dangerous Is Too Dangerous? A Perspective on Azide Chemistry. ACS Publications. Retrieved January 28, 2026, from [Link]

• Bhagat, S. B., & Telvekar, V. N. (2018). l-Proline: An Efficient Organocatalyst for the Synthesis of 5-Substituted 1H-Tetrazoles via [3+2] Cycloaddition of Nitriles and Sodium Azide. Thieme E-Books & E-Journals. Retrieved January 28, 2026, from [Link]

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry. Retrieved January 28, 2026, from [Link]

• Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN 3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. (2024, April 5). ResearchGate. Retrieved January 28, 2026, from [Link]

• Sodium Azide and Hydrazoic Acid in Workplace Atmospheres. (n.d.). OSHA. Retrieved January 28, 2026, from [Link]

• Bhagat, S. B., & Telvekar, V. N. (2018). l-Proline: An Efficient Organocatalyst for the Synthesis of 5-Substituted 1H-Tetrazoles via [3+2] Cycloaddition of Nitriles and. SciSpace. Retrieved January 28, 2026, from [Link]

• l-Proline: An Efficient Organocatalyst for the Synthesis of 5-Substituted 1H-Tetrazoles via [3+2] Cycloaddition of Nitriles and Sodium Azide. (n.d.). ResearchGate. Retrieved January 28, 2026, from [Link]

• Ansari, M., Ghasemi, A. H., & Naeimi, H. (2025). Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres. RSC Publishing. Retrieved January 28, 2026, from [Link]

• Safe Handling of Azides. (2013, February 1). University of Pittsburgh. Retrieved January 28, 2026, from [Link]

• Koldobskii, G. I., et al. (2017). Mechanism of the zinc-catalyzed addition of azide ion to unsaturated compounds: Synthesis of 5-substituted 1Н-tetrazoles from nitriles and of 1-substituted 1Н-tetrazole-5-thiols from isothiocyanates. ResearchGate. Retrieved January 28, 2026, from [Link]

• Safety Improvement of Chemical Processes Involving Azides by Online Monitoring of the Hydrazoic Acid Concentration. (2025, August 7). ResearchGate. Retrieved January 28, 2026, from [Link]

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Application Notes and Protocols for Catalytic Systems in Regioselective Tetrazole Formation

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of Tetrazoles and the Challenge of Regioselectivity

The tetrazole moiety is a cornerstone in medicinal chemistry, revered as a bioisostere for the carboxylic acid group. This structural mimicry allows for the enhancement of pharmacokinetic profiles by improving metabolic stability and membrane permeability.[1] The applications of tetrazoles are vast, spanning from antihypertensive drugs to antiviral agents and beyond.[2] However, the synthetic challenge lies not in the formation of the tetrazole ring itself, but in controlling the position of the substituents, a concept known as regioselectivity. The [3+2] cycloaddition of nitriles and azides, the most fundamental approach, can lead to a mixture of 1,4-, 1,5-, and 2,5-disubstituted tetrazoles.[3] The development of catalytic systems that can predictably and efficiently favor one regioisomer over others is therefore of paramount importance for the streamlined synthesis of targeted therapeutic agents.

This comprehensive guide provides an in-depth analysis of various catalytic systems for achieving regioselective tetrazole formation. We will delve into the mechanistic underpinnings of each system, provide detailed, field-proven protocols, and offer comparative data to aid in the selection of the most appropriate method for your synthetic needs.

Core Principles of Catalytic Regiocontrol in Tetrazole Synthesis

The regiochemical outcome of the reaction between a nitrile (R-C≡N) and an azide (R'-N₃) is determined by which nitrogen of the azide attacks the nitrile carbon and the subsequent cyclization pathway. Catalysts play a crucial role in dictating this outcome by modulating the electronic and steric properties of the reactants.

dot graph TD{ rankdir="LR"; node[shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge[color="#5F6368"];

} caption: "General principle of catalytic regiocontrol."

I. The Ugi-Azide Reaction: A Powerful Tool for 1,5-Disubstituted Tetrazoles

The Ugi-azide four-component reaction (UA-4CR) is a highly efficient and convergent method for the exclusive synthesis of 1,5-disubstituted tetrazoles (1,5-DSTs).[4] This multicomponent reaction involves an aldehyde, an amine, an isocyanide, and an azide source, typically trimethylsilyl azide (TMSN₃).[5] The inherent mechanism of the Ugi reaction, proceeding through a nitrilium ion intermediate that is trapped by the azide, dictates the formation of the 1,5-regioisomer.[5]

Mechanistic Rationale for 1,5-Regioselectivity

The key to the regioselectivity of the Ugi-azide reaction lies in the stepwise formation of the tetrazole ring, as opposed to a concerted [3+2] cycloaddition. The reaction is initiated by the formation of an imine from the aldehyde and amine. Protonation of the imine generates an iminium ion, which is then attacked by the isocyanide to form a nitrilium ion intermediate. This electrophilic nitrilium ion is subsequently attacked by the azide anion at the carbon atom. The resulting intermediate then undergoes an intramolecular 1,5-electrocyclization to furnish the 1,5-disubstituted tetrazole.[5]

dot graph G { bgcolor="transparent"; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

} caption: "Mechanism of the Ugi-Azide Reaction."

Experimental Protocol: Synthesis of a 1,5-Disubstituted Tetrazole

This protocol provides a general procedure for the synthesis of 1,5-disubstituted tetrazoles via the Ugi-azide reaction in methanol.[5]

Materials:

• Aldehyde (1.0 mmol)

• Amine (1.0 mmol)

• Isocyanide (1.0 mmol)

• Trimethylsilyl azide (TMSN₃) (1.0 mmol)

• Methanol (MeOH), anhydrous

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask under an inert atmosphere, add the aldehyde (1.0 mmol) and the amine (1.0 mmol) to anhydrous methanol (5 mL).

• Stir the mixture at room temperature for 30 minutes to allow for imine formation.

• Add the isocyanide (1.0 mmol) to the reaction mixture, followed by the trimethylsilyl azide (1.0 mmol).

• Stir the reaction mixture overnight at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of petroleum ether and diethyl ether) to afford the pure 1,5-disubstituted tetrazole.[5]

• Characterize the product by HRMS, IR, and NMR spectroscopy.[5]

Self-Validation:

• Expected Outcome: Formation of the 1,5-disubstituted tetrazole as the sole regioisomer. Yields typically range from moderate to good (e.g., 55-66%).[5]

• Troubleshooting: Low yields may be due to incomplete imine formation or steric hindrance from bulky substrates.[5] Extending the initial imine formation time or gently heating the reaction mixture may improve yields. Ensure all reagents and solvents are anhydrous.

II. Zinc-Catalyzed [3+2] Cycloaddition: A Versatile Route to 5-Substituted-1H-Tetrazoles

Zinc salts, particularly zinc bromide (ZnBr₂) and zinc chloride (ZnCl₂), have emerged as highly effective catalysts for the [3+2] cycloaddition of nitriles and sodium azide to produce 5-substituted-1H-tetrazoles.[6] The primary role of the zinc catalyst is to act as a Lewis acid, activating the nitrile towards nucleophilic attack by the azide.[1] This catalytic system is attractive due to the low cost, ready availability, and low toxicity of zinc salts.

Mechanistic Rationale for Nitrile Activation

The zinc(II) ion coordinates to the nitrogen atom of the nitrile. This coordination polarizes the C≡N bond, increasing the electrophilicity of the nitrile carbon. This activation significantly lowers the energy barrier for the nucleophilic attack of the azide anion, accelerating the reaction.[1] The reaction then proceeds through a stepwise mechanism involving the formation of an imidoyl azide intermediate, which subsequently cyclizes to form the tetrazole ring.[2]

dot graph TD { rankdir="LR"; node[shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge[color="#5F6368"];

} caption: "Mechanism of Zinc-Catalyzed Tetrazole Formation."

Experimental Protocol: Zinc-Catalyzed Synthesis of a 5-Substituted-1H-Tetrazole

This protocol describes a general procedure for the zinc-catalyzed synthesis of 5-substituted-1H-tetrazoles in water, highlighting the green chemistry aspects of this methodology.[6]

Materials:

• Nitrile (1.0 mmol)

• Sodium azide (NaN₃) (1.5 mmol)

• Zinc bromide (ZnBr₂) (0.3 mmol, 30 mol%)

• Deionized water

• Hydrochloric acid (HCl), 3 M

• Ethyl acetate

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve the nitrile (1.0 mmol), sodium azide (1.5 mmol), and zinc bromide (0.3 mmol) in deionized water (5 mL).

• Heat the reaction mixture to reflux (approximately 100 °C) and stir vigorously.

• Monitor the reaction by TLC until the starting nitrile is consumed.

• Cool the reaction mixture to room temperature and acidify to pH 2-3 with 3 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be further purified by recrystallization or column chromatography if necessary.

• Characterize the product by NMR and mass spectrometry.

Self-Validation:

• Expected Outcome: High yield of the 5-substituted-1H-tetrazole. This method is applicable to a broad range of aromatic, aliphatic, and heterocyclic nitriles.[6]

• Troubleshooting: For less reactive nitriles, increasing the reaction temperature or using a co-solvent like isopropanol may be beneficial. Ensure the final pH is acidic enough to protonate the tetrazole for efficient extraction.

III. Copper-Catalyzed Systems: Emerging Strategies for Regiocontrol

Copper catalysts have shown promise in promoting the regioselective synthesis of tetrazoles, particularly for the formation of 2,5-disubstituted tetrazoles.[7] While zinc catalysts primarily yield 5-substituted-1H-tetrazoles, copper-based systems can offer alternative regioselectivity through different mechanistic pathways.

Copper-Catalyzed Synthesis of 2,5-Disubstituted Tetrazoles

A notable application of copper catalysis is the aerobic oxidative direct cross-coupling of N-H free tetrazoles with boronic acids, catalyzed by copper(I) oxide (Cu₂O).[7] This method provides a green and atom-efficient route to 2,5-disubstituted tetrazoles.

dot graph TD { rankdir="LR"; node[shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge[color="#5F6368"];

} caption: "Proposed mechanism for Cu-catalyzed N-arylation."

Experimental Protocol: Cu₂O-Catalyzed Synthesis of a 2,5-Disubstituted Tetrazole

This protocol is adapted from a procedure for the direct N-arylation of 5-substituted-1H-tetrazoles.[7]

Materials:

• 5-Substituted-1H-tetrazole (0.5 mmol)

• Arylboronic acid (0.75 mmol)

• Copper(I) oxide (Cu₂O) (0.025 mmol, 5 mol%)

• Dimethyl sulfoxide (DMSO)

• Oxygen (balloon)

• Standard laboratory glassware

Procedure:

• To a sealed tube, add the 5-substituted-1H-tetrazole (0.5 mmol), arylboronic acid (0.75 mmol), and Cu₂O (0.025 mmol).

• Evacuate and backfill the tube with oxygen (1 atm, balloon).

• Add DMSO (2 mL) via syringe.

• Seal the tube and heat the reaction mixture at 100 °C for 24 hours.

• Cool the mixture to room temperature and dilute with water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Self-Validation:

• Expected Outcome: Formation of the 2,5-disubstituted tetrazole as the major product.

• Troubleshooting: Low yields might be improved by ensuring an adequate oxygen supply and using anhydrous DMSO. The choice of the boronic acid can also influence the reaction efficiency.

IV. Organocatalysis: A Metal-Free Approach to Tetrazole Synthesis

Organocatalysis offers an attractive metal-free alternative for the synthesis of tetrazoles, often with high yields and under environmentally benign conditions. L-proline has been identified as an efficient organocatalyst for the [3+2] cycloaddition of nitriles and sodium azide to form 5-substituted-1H-tetrazoles.[8]

Mechanistic Rationale for L-Proline Catalysis

L-proline is believed to activate the nitrile through hydrogen bonding, increasing its electrophilicity and facilitating the nucleophilic attack by the azide.[8] The bifunctional nature of L-proline, possessing both a carboxylic acid and a secondary amine, may play a role in this activation and subsequent proton transfer steps.

dot graph TD { rankdir="LR"; node[shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge[color="#5F6368"];

} caption: "Proposed mechanism for L-Proline catalysis."

Experimental Protocol: L-Proline-Catalyzed Synthesis of a 5-Substituted-1H-Tetrazole

This protocol is based on a reported procedure for the L-proline-catalyzed synthesis of 5-substituted-1H-tetrazoles.[8]

Materials:

• Nitrile (1.0 mmol)

• Sodium azide (NaN₃) (1.5 mmol)

• L-proline (0.3 mmol, 30 mol%)

• Dimethylformamide (DMF)

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, combine the nitrile (1.0 mmol), sodium azide (1.5 mmol), and L-proline (0.3 mmol) in DMF (5 mL).

• Heat the reaction mixture at 110 °C for 1-2 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Acidify the mixture with dilute HCl.

• Collect the precipitated product by filtration, wash with water, and dry.

• Recrystallize the crude product if necessary.

Self-Validation:

• Expected Outcome: High yield (up to 96%) of the 5-substituted-1H-tetrazole.[8] The protocol is applicable to a wide range of nitriles.

• Troubleshooting: For less reactive nitriles, extending the reaction time may be necessary. Ensure complete precipitation of the product upon acidification and cooling.

Comparative Analysis of Catalytic Systems

The choice of catalytic system depends on the desired regioisomer, substrate scope, and reaction conditions. The following table provides a comparative overview of the discussed systems.

Catalytic System	Predominant Regioisomer	Key Advantages	Limitations
Ugi-Azide Reaction	1,5-Disubstituted	High regioselectivity, multicomponent, high atom economy	Requires isocyanides, which can be toxic and have strong odors
Zinc Catalysis	5-Substituted-1H	Low cost, low toxicity, broad substrate scope, can be performed in water	May require elevated temperatures
Copper Catalysis	2,5-Disubstituted (via cross-coupling)	Access to a different regioisomer, green (with O₂ as oxidant)	More complex starting materials (pre-formed tetrazole), may require higher temperatures
Organocatalysis (L-Proline)	5-Substituted-1H	Metal-free, environmentally benign, cost-effective	May require higher catalyst loading and elevated temperatures

Conclusion and Future Outlook

The catalytic synthesis of regiochemically pure tetrazoles has witnessed significant advancements. Zinc-based catalysts and the Ugi-azide reaction are well-established and reliable methods for the synthesis of 5-substituted-1H- and 1,5-disubstituted tetrazoles, respectively. Copper and organocatalytic systems are emerging as powerful alternatives, offering access to different regioisomers and promoting green chemistry principles. While iridium and palladium catalysis for direct tetrazole formation from simple precursors are less developed, their potential in complex molecule synthesis remains an active area of research. Future efforts will likely focus on the development of more efficient and selective catalysts that operate under milder conditions, further expanding the synthetic toolbox for the creation of novel tetrazole-containing compounds for drug discovery and materials science.

References

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of 1,5-Disubstituted Tetrazoles in Aqueous Micelles at Room Temperature [mdpi.com]
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• 8. Synthesis of the 1,5-disubstituted tetrazole-methanesulfonylindole hybrid system via high-order multicomponent reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of 4-(5-ethyl-2H-tetrazol-2-yl)aniline

Abstract

This technical guide provides a comprehensive overview of robust methodologies for the purification of 4-(5-ethyl-2H-tetrazol-2-yl)aniline, a key intermediate in pharmaceutical synthesis. Recognizing the critical impact of purity on drug development outcomes, this document details three primary purification strategies: acid-base extraction, column chromatography, and recrystallization. Each method is presented with a detailed protocol, the underlying scientific principles, and expert insights into critical parameters and troubleshooting. Furthermore, this guide outlines standard analytical techniques for the rigorous assessment of final product purity. The protocols described herein are designed to be self-validating, ensuring researchers, scientists, and drug development professionals can achieve high-purity 4-(5-ethyl-2H-tetrazol-2-yl)aniline for their research and development endeavors.

Introduction: The Importance of Purity

4-(5-ethyl-2H-tetrazol-2-yl)aniline is a substituted aromatic compound featuring both a basic aniline moiety and a weakly acidic tetrazole ring.[1] The unique electronic and structural properties of the tetrazole group, which can act as a bioisostere for carboxylic acids, make this compound and its analogues valuable in medicinal chemistry.[2] The presence of impurities, such as regioisomers (e.g., the 1H-tetrazole isomer), unreacted starting materials, or reaction byproducts, can significantly impact the efficacy, safety, and reproducibility of downstream applications, including active pharmaceutical ingredient (API) synthesis. Therefore, achieving high purity is paramount.

This guide provides a multi-faceted approach to the purification of 4-(5-ethyl-2H-tetrazol-2-yl)aniline, enabling researchers to select the most appropriate method based on the impurity profile of their crude material and the desired final purity.

Understanding Potential Impurities

The synthesis of 2,5-disubstituted tetrazoles, such as the target compound, often involves the reaction of an aryl amine with reagents that form the tetrazole ring.[3] A common synthetic route might involve the diazotization of an aniline precursor followed by a cycloaddition.[4] Potential impurities can include:

• Regioisomers: The formation of the corresponding 1H-tetrazole isomer is a common side reaction in the synthesis of 2H-tetrazoles.

• Starting Materials: Unreacted 4-aminobenzonitrile or other precursors.

• Byproducts: Compounds formed from side reactions of the reagents used.

• Solvents and Reagents: Residual solvents and catalysts from the synthesis.

A general workflow for the purification and analysis of 4-(5-ethyl-2H-tetrazol-2-yl)aniline is presented below.

Caption: General purification and analysis workflow for 4-(5-ethyl-2H-tetrazol-2-yl)aniline.

Purification Methodologies

Method 1: Acid-Base Extraction

Principle: This technique leverages the basicity of the aniline nitrogen and the weak acidity of the tetrazole ring. The aniline moiety can be protonated in an acidic aqueous solution to form a water-soluble salt, separating it from neutral organic impurities. Subsequently, adjusting the pH to basic will deprotonate the ammonium salt, allowing the free amine to be extracted back into an organic solvent. While the tetrazole N-H is acidic, its pKa is similar to that of carboxylic acids, meaning it will be deprotonated under basic conditions.[1] This method is particularly effective for removing non-basic or weakly acidic impurities.

Protocol:

• Dissolution: Dissolve the crude 4-(5-ethyl-2H-tetrazol-2-yl)aniline in a suitable water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM).

• Acidic Extraction: Transfer the organic solution to a separatory funnel and extract with 1M hydrochloric acid (HCl) solution. The protonated aniline derivative will move to the aqueous layer. Repeat the extraction 2-3 times to ensure complete transfer.

• Separation of Layers: Combine the aqueous layers. The organic layer, containing neutral impurities, can be discarded.

• Basification: Cool the combined aqueous layer in an ice bath and slowly add a base, such as 1M sodium hydroxide (NaOH), with stirring until the pH is >10. The free amine will precipitate or form an oil.

• Back Extraction: Extract the basified aqueous solution with a fresh portion of ethyl acetate or DCM (3 times). The purified amine will now be in the organic layer.

• Washing and Drying: Combine the organic layers, wash with brine to remove residual water, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure to yield the purified product.

Expertise & Trustworthiness: This method is a robust first-pass purification. The key is the significant pH change, which ensures a clean separation. Monitoring the pH at each stage is crucial for maximizing yield and purity. An initial wash of the organic layer with a saturated sodium bicarbonate solution can remove any strongly acidic impurities before the acid extraction.

Method 2: Flash Column Chromatography

Principle: This is a preparative liquid chromatography technique that separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase. Due to the polarity of the aniline and tetrazole groups, 4-(5-ethyl-2H-tetrazol-2-yl)aniline is a polar molecule and will adhere to the silica gel. By gradually increasing the polarity of the mobile phase, the compound can be eluted, separated from less polar and more polar impurities.

Protocol:

• Stationary Phase: Use silica gel (230-400 mesh) as the stationary phase. Alumina (basic or neutral) can also be used, which may be advantageous for basic compounds like anilines to prevent streaking.[5]

• Mobile Phase Selection: A common solvent system is a mixture of a nonpolar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.[6] The optimal ratio should be determined by thin-layer chromatography (TLC) to achieve an Rf value of approximately 0.2-0.4 for the desired compound.

• Column Packing: Pack the column with silica gel as a slurry in the initial, less polar mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent (like DCM) and adsorb it onto a small amount of silica gel. After evaporating the solvent, the dry silica with the adsorbed compound is loaded onto the top of the column. This dry-loading technique often improves resolution.

• Elution: Begin elution with the initial mobile phase. The polarity can be gradually increased (gradient elution) by increasing the percentage of ethyl acetate to elute the product.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation: Solvent System Selection

Solvent System (Hexane:Ethyl Acetate)	Observed Rf on Silica TLC	Remarks
9:1	~0.1	Compound is highly retained.
7:3	~0.3	Good starting point for column separation.[7]
1:1	~0.6	Elutes too quickly, poor separation.

Expertise & Trustworthiness: For basic compounds like anilines, peak tailing can be an issue on slightly acidic silica gel. Adding a small amount of triethylamine (~0.5-1%) to the mobile phase can neutralize the acidic sites on the silica and improve peak shape.[8]

Caption: Logic diagram for selecting the mobile phase for column chromatography based on TLC results.

Method 3: Recrystallization

Principle: Recrystallization is a technique for purifying solid compounds. It relies on the principle that the solubility of a compound in a solvent increases with temperature. An impure solid is dissolved in a hot solvent, and as the solution cools, the solubility of the compound decreases, leading to the formation of pure crystals. Impurities remain in the solution.

Protocol:

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Common solvents to screen include ethanol, isopropanol, acetonitrile, ethyl acetate, and mixtures such as ethanol/water or ethyl acetate/hexanes.

• Dissolution: Place the crude solid in a flask and add a minimal amount of the chosen solvent. Heat the mixture to boiling with stirring until the solid completely dissolves. Add more solvent in small portions if necessary to achieve full dissolution at boiling.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Allow the hot solution to cool slowly to room temperature. Crystal formation should occur. Further cooling in an ice bath can maximize the yield.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities on the crystal surface.

• Drying: Dry the purified crystals in a vacuum oven.

Data Presentation: Recrystallization Solvent Screening

Solvent	Solubility at 25°C	Solubility at Boiling	Crystal Quality
Water	Low	Low	-
Ethanol	Moderate	High	Good
Ethyl Acetate	Moderate	High	Fair
Hexanes	Low	Low	-
Ethanol/Water (e.g., 9:1)	Low	High	Potentially Excellent
Ethyl Acetate/Hexanes	Low	High	Potentially Excellent

Expertise & Trustworthiness: The rate of cooling is critical. Slow cooling promotes the formation of larger, purer crystals. If the compound "oils out" instead of crystallizing, this indicates that the solution is supersaturated or the solvent is too nonpolar. Re-heating and adding a small amount of a more polar solvent can resolve this. Seeding with a pure crystal can help induce crystallization if it does not occur spontaneously.

Purity Assessment

The purity of the final product should be rigorously assessed using a combination of analytical techniques.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method using a C18 column with a mobile phase of acetonitrile and water (with a modifier like 0.1% formic acid or trifluoroacetic acid to improve peak shape) is a standard method for assessing the purity of aromatic compounds. Purity is determined by the area percentage of the main peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the purified compound and for detecting any remaining impurities. The absence of signals corresponding to known impurities is a strong indicator of high purity.[9]

• Mass Spectrometry (MS): MS provides the molecular weight of the compound, confirming its identity. Techniques like LC-MS can be used to identify the molecular weights of any minor impurities detected by HPLC.

Conclusion

The purification of 4-(5-ethyl-2H-tetrazol-2-yl)aniline can be effectively achieved through a systematic application of acid-base extraction, column chromatography, and recrystallization. The choice of method will depend on the nature and quantity of impurities present in the crude material. A combination of these techniques, for instance, an initial acid-base extraction followed by a final recrystallization, will often yield a product of very high purity suitable for demanding applications in pharmaceutical research and development. Rigorous analytical characterization is essential to validate the purity of the final compound.

References

• Synthesis of 2-aryl-2H-tetrazoles via a regioselective [3+2] cycloaddition reaction. (n.d.). National Institutes of Health. [Link]

• Ramanathan, M., Wang, Y. H., & Liu, S. T. (2015). One-Pot Reactions for Synthesis of 2,5-Substituted Tetrazoles from Aryldiazonium Salts and Amidines. Organic Chemistry Portal. [Link]

• Efficient synthesis of 2,5-disubstituted tetrazoles via the Cu2O-catalyzed aerobic oxidative direct cross-coupling of N-H free tetrazoles with boronic acids. (2012). Semantic Scholar. [Link]

• He, L., Li, H., & Yin, B. (2012). Efficient synthesis of 2,5-disubstituted tetrazoles via the Cu2O-catalyzed aerobic oxidative direct cross-coupling of N-H free tetrazoles with boronic acids. PubMed. [Link]

• Synthesis of sulfonyl 2-aryl-5-methylenyltetrahydropyrans. (n.d.). National Institutes of Health. [Link]

• An Improved Synthesis of 2,5-Disubstituted Tetrazoles. (n.d.). Thieme Gruppe. [Link]

• Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. (2021). RSC Publishing. [Link]

• Supporting information for Efficient Synthesis of 2,5-Disubstituted Tetrazoles via the Cu2O-Catalyzed Aerobic. (n.d.). The Royal Society of Chemistry. [Link]

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• Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. (n.d.). ResearchGate. [Link]

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• Mittal, R., & Awasthi, S. K. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). Who we serve. [Link]

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• Tetrazolium Compounds: Synthesis and Applications in Medicine. (n.d.). National Institutes of Health. [Link]

• Synthesis of 5-aryl-2H-tetrazoles, 5-aryl-2H-tetrazole-2-acetic acids, and [(4-phenyl-5-aryl-4H-1,2,4-triazol-3-yl)thio]acetic acids as possible superoxide scavengers and antiinflammatory agents. (n.d.). ACS Publications. [Link]

• Synthesis, Characterization, and Biological Evaluation of 2-(N-((2'-(2H-tetrazole-5-yl)-[1,1'-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. (2023). PubMed. [Link]

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• Tetrazole Derivatives (Preparation, Organic Analysis, Biotic Evaluation, Nano-Study). (2023). ResearchGate. [Link]

• Synthesis and Evaluation of Photoreactive Tetrazole Amino Acids. (n.d.). National Institutes of Health. [Link]

• How to choose the best solution for column chromatography? (2019). ResearchGate. [Link]

• HPLC Column Troubleshooting What Every HPLC User Should Know. (n.d.). Agilent. [Link]

• Synthesis of some novel amino and thiotetrazole purine derivatives and investigation of their antimicrobial activity and DNA interactions. (2019). ResearchGate. [Link]

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• Column Chromatography Notes. (n.d.). Membrane Solutions. [Link]

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• Column chromatography. (n.d.). University of Calgary. [Link]

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. (n.d.). National Institutes of Health. [Link]

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Advanced Chromatographic Strategies for the Isolation of 4-(5-ethyl-2H-tetrazol-2-yl)aniline

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides detailed application notes and robust protocols for the isolation and purification of 4-(5-ethyl-2H-tetrazol-2-yl)aniline, a critical intermediate in pharmaceutical synthesis. The purity of this compound is paramount for the downstream synthesis of active pharmaceutical ingredients (APIs), directly impacting the safety and efficacy of the final drug product. This document outlines two highly effective chromatographic methodologies: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Supercritical Fluid Chromatography (SFC). Each protocol is presented with a deep-dive into the scientific rationale behind the selection of columns, mobile phases, and other critical parameters, empowering researchers to not only replicate the methods but also adapt them to their specific needs.

Introduction: The Critical Role of Purity

4-(5-ethyl-2H-tetrazol-2-yl)aniline is a key building block in medicinal chemistry, frequently utilized in the development of novel therapeutics.[1] The tetrazole moiety is a well-established bioisostere for carboxylic acids, offering improved metabolic stability and pharmacokinetic properties.[2][3] As with any API intermediate, achieving the highest possible purity is non-negotiable. Residual impurities from the synthesis, including starting materials, by-products, or regioisomers, can compromise the yield, purity, and safety profile of the final drug substance. Consequently, the development of a scalable and efficient purification strategy is a cornerstone of the process development lifecycle. This guide details two orthogonal chromatographic techniques to provide flexibility and efficiency in the isolation of this vital compound.

Analyte Physicochemical Profile

A successful separation strategy begins with a fundamental understanding of the analyte's chemical and physical properties. These properties dictate the interactions between the analyte, the stationary phase, and the mobile phase.

Property	Value	Implication for Chromatographic Method Development
Molecular Formula	C₉H₁₁N₅[4]	Confirms the elemental composition and is essential for mass spectrometry.
Molecular Weight	189.22 g/mol [4]	Influences diffusion rates and is a key parameter for MS detection.
Structure	Aromatic amine with a tetrazole substituent	The basic aniline group requires careful pH control or mobile phase modifiers to ensure good peak shape. The overall structure is moderately polar.
Predicted XLogP3	1.9[4]	Indicates moderate lipophilicity, making it well-suited for reversed-phase HPLC.
Predicted pKa	~4.6 (most basic, aniline nitrogen)	The compound will be protonated and positively charged in acidic conditions, which can be leveraged to improve peak shape in RP-HPLC.
UV Absorbance	Strong absorbance expected ~254 nm	The aromatic rings allow for sensitive detection using standard UV-Vis detectors.

High-Performance Liquid Chromatography (HPLC) Protocol

Reversed-phase HPLC is a ubiquitous and versatile technique for the purification of moderately polar small molecules. The method described here utilizes a C18 stationary phase, which separates compounds based on their hydrophobicity.

HPLC Purification Workflow

The logical flow from crude sample to purified compound is illustrated below. Each stage is critical for achieving high purity and recovery.

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• 4. 4-(5-ethyl-2H-tetrazol-2-yl)aniline | C9H11N5 | CID 50896529 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the reaction yield of 4-(5-ethyl-2H-tetrazol-2-yl)aniline synthesis

Technical Support Center: Synthesis of 4-(5-ethyl-2H-tetrazol-2-yl)aniline

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support guide for the synthesis of 4-(5-ethyl-2H-tetrazol-2-yl)aniline (CAS: 1245772-94-4).[1] This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis. We will delve into the mechanistic rationale behind procedural choices to empower you to troubleshoot and optimize your reaction outcomes effectively.

The synthesis of 2,5-disubstituted tetrazoles like our target molecule presents a significant challenge, primarily in controlling the regioselectivity of the N-substitution on the tetrazole ring.[2] This guide provides structured, actionable advice in a question-and-answer format to address the most pressing issues encountered in the lab.

Part 1: Troubleshooting Guide

This section addresses specific experimental failures and provides a logical, step-by-step approach to identify and resolve the root cause.

Q1: My overall reaction yield is consistently low. What are the most likely causes and how can I improve it?

Low yield can stem from issues in either of the two main stages of the synthesis: the initial formation of the 5-ethyl-1H-tetrazole ring or the subsequent N-arylation step.

Causality Analysis:

• Incomplete Cycloaddition: The foundational [3+2] cycloaddition of an azide source with propionitrile to form 5-ethyl-1H-tetrazole may be inefficient.[3] This reaction requires the activation of the nitrile, which, if insufficient, will leave starting material unreacted.[4]

• Poor Regioselectivity in Arylation: The primary cause of low yield of the desired product is often the formation of the undesired N1-isomer, 4-(5-ethyl-1H-tetrazol-1-yl)aniline, during the arylation step. The electronic and steric properties of the tetrazole anion and the electrophile dictate the N1:N2 ratio, which can be difficult to control without specific methodologies.[2][5]

• Suboptimal Arylation Conditions: If using a cross-coupling approach (e.g., with a boronic acid), the catalyst system (metal source, ligand, base) and solvent are critical. Catalyst deactivation or incorrect stoichiometry can halt the reaction prematurely.

• Product Loss During Workup/Purification: The final product and its N1-isomer often have very similar polarities, leading to co-elution during chromatography and significant loss of the desired material during attempts to achieve high purity.

Solutions & Protocols:

• Optimize the Cycloaddition:

  • Catalyst Choice: Instead of traditional ammonium chloride, which can generate hazardous hydrazoic acid, consider using a Lewis acid catalyst like zinc bromide (ZnBr₂). The Sharpless protocol, which uses ZnBr₂ in water, is a robust and safer method that often provides high yields for 5-substituted-1H-tetrazoles.[6][7]

  • Reagent Stoichiometry: Ensure at least 1.2-1.5 equivalents of sodium azide are used relative to the nitrile to drive the reaction to completion.

• Enhance N2-Selectivity during Arylation:

  • Copper-Catalyzed Cross-Coupling: A highly effective method for regioselective N2-arylation involves using a copper catalyst with an appropriate arylating agent. For instance, coupling 5-ethyl-1H-tetrazole with a 4-aminophenylboronic acid derivative in the presence of a copper source like [Cu(OH)(TMEDA)]₂Cl₂ has been shown to afford high N2 selectivity.[8]

  • Mitsunobu Reaction: While typically used for alkylation, the Mitsunobu reaction can provide good N2 selectivity.[9] However, its application for direct arylation is less common and may require a phenol-based starting material (e.g., 4-aminophenol), followed by further functional group manipulation.

• Refine Purification Strategy:

  • Optimize Chromatography: Use a high-resolution silica gel and test various solvent systems (e.g., ethyl acetate/hexanes with small amounts of methanol or triethylamine) to maximize separation between the N1 and N2 isomers.

  • Consider Derivatization: If separation is intractable, consider a temporary derivatization of the aniline group that might alter the polarity sufficiently to allow for separation, followed by deprotection.

Q2: I'm getting a mixture of N1 and N2 isomers. How can I improve the regioselectivity to favor the desired 4-(5-ethyl-2H-tetrazol-2-yl)aniline (N2 isomer)?

This is the most critical challenge. The tetrazolate anion is an ambident nucleophile, and alkylation/arylation can occur at either the N1 or N2 position. Achieving high N2 selectivity is key to a successful synthesis.

Mechanistic Insights:

The regioselectivity is a function of a thermodynamic and kinetic balance, influenced by:

• Steric Hindrance: The substituent at the C5 position (ethyl group) offers some steric hindrance, which can disfavor substitution at the adjacent N1 position, particularly with bulky electrophiles.

• Electronic Effects: The N2 position is often more electron-rich and considered the "softer" nucleophilic site, favoring reactions with soft electrophiles. The N1 position is the "harder" site.

• Reaction Mechanism (Sₙ1 vs. Sₙ2): The mechanism of the substitution plays a crucial role. Reactions proceeding through an Sₙ1-like mechanism with a more carbocationic intermediate tend to show lower selectivity. In contrast, Sₙ2-type reactions allow for greater differentiation between the two nitrogen nucleophiles, often favoring the N2 product.[2]

Strategies for High N2-Selectivity:

• Diazotization of Aliphatic Amines: An innovative method involves the in situ generation of an alkyl diazonium species from a primary amine, which then preferentially alkylates the N2 position. This has been extended to one-pot procedures starting from the nitrile.[10] While our target is an arylation, this principle highlights the importance of the electrophile's nature.

• Directed Cross-Coupling Reactions: As mentioned, copper-catalyzed N-arylation of 5-substituted tetrazoles with boronic acids is a premier strategy for high N2 selectivity.[8][11] The coordination of the copper catalyst to the tetrazole ring is believed to direct the coupling to the N2 position.

• Controlled Reaction Conditions:

  • Solvent: Polar aprotic solvents like DMF or DMSO can influence the ionic state of the tetrazolate and affect the N1/N2 ratio.

  • Counter-ion: The choice of base and the resulting counter-ion (e.g., Na⁺, K⁺, Cs⁺) can impact the nucleophilicity of the different nitrogen atoms.

Q3: The initial tetrazole ring formation from propionitrile is not proceeding or is very slow. What should I check?

Failure at this stage points to issues with nitrile activation or reagent integrity.

Troubleshooting Steps:

• Verify Reagent Quality:

  • Sodium Azide (NaN₃): This reagent is hygroscopic. Ensure it is dry.

  • Solvent: If using an organic solvent like DMF, ensure it is anhydrous. Water can interfere with many catalysts. A notable exception is the Sharpless water-based protocol.[6]

• Ensure Nitrile Activation: The nitrile is a weak electrophile and requires activation by a Brønsted or Lewis acid.[4]

  • Lewis Acid Catalysts: ZnBr₂, Cu₂O, and various other metal salts have proven effective.[12][13] Ensure your catalyst is active and used in the correct loading (typically 5-20 mol%, though stoichiometric amounts are used in some protocols).[14]

  • Brønsted Acid Catalysts: Amine salts like triethylamine hydrochloride (Et₃N·HCl) are commonly used.

• Check Temperature and Reaction Time: These reactions are typically slow and require elevated temperatures (often 100-130 °C) and extended reaction times (12-48 hours). Monitor the reaction by TLC or LC-MS to track the consumption of the starting nitrile.

Q4: What are the critical safety precautions I must take during this synthesis?

Tetrazole synthesis involves hazardous materials and requires strict adherence to safety protocols.

• Sodium Azide and Hydrazoic Acid (HN₃):

  • Toxicity: Sodium azide is highly toxic. Always handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Explosive Acid Formation: Acidification of azide salts generates hydrazoic acid (HN₃), which is volatile, toxic, and highly explosive.[4] NEVER add strong acid to a solution containing residual sodium azide without a proper quenching protocol.

• Heavy Metal Azides: Azide ions can form dangerously explosive salts with heavy metals like lead, copper, mercury, and silver. Avoid using metal spatulas with sodium azide and ensure your waste streams do not mix with heavy metal waste.

• Reaction Quenching and Workup: Before acidic workup, any excess azide must be carefully quenched. A common method is the slow addition of a nitrite solution (e.g., sodium nitrite) to the cooled reaction mixture, which converts azide to nitrogen gas.

• Thermal Hazards: The cycloaddition reaction is often performed at high temperatures. Use appropriate heating mantles and ensure the reaction is monitored to prevent runaway reactions.

Part 2: Frequently Asked Questions (FAQs)

• Q1: What is the most common synthetic route for 4-(5-ethyl-2H-tetrazol-2-yl)aniline? The most logical and widely practiced approach is a two-step synthesis:

  • [3+2] Cycloaddition: Reaction of propionitrile with an azide source (e.g., NaN₃) and a catalyst to form 5-ethyl-1H-tetrazole.[15]

  • Regioselective N2-Arylation: Coupling of 5-ethyl-1H-tetrazole with a suitable 4-aminophenyl electrophile (e.g., 4-iodoaniline, 4-aminophenylboronic acid) using a method that favors N2 substitution, such as a copper-catalyzed cross-coupling reaction.[8]

• Q2: Can I synthesize the target compound in a one-pot reaction? Yes, one-pot procedures have been developed for 2,5-disubstituted tetrazoles. These typically involve forming the 5-substituted-1H-tetrazole in situ and then adding the alkylating or arylating reagents directly to the same pot.[10] This approach can improve efficiency and safety by avoiding the isolation of the intermediate tetrazole and allowing for the quenching of residual azide by reagents in the second step.[16]

• Q3: How does the choice of solvent impact the reaction? The solvent plays a critical role in both steps.

  • Cycloaddition: High-boiling polar aprotic solvents like DMF, NMP, or toluene are common for thermal reactions. However, water is the solvent of choice for the highly efficient zinc-catalyzed Sharpless method.[7]

  • N-Arylation: The choice depends on the specific methodology. Solvents like dioxane, toluene, or DMSO are common for metal-catalyzed cross-coupling reactions. The solvent can influence catalyst solubility and activity, thereby affecting both yield and regioselectivity.

Part 3: Optimized Experimental Protocol

This protocol is a synthesized, two-step procedure based on robust, well-established methodologies favoring high yield and N2-selectivity.

Step A: Synthesis of 5-ethyl-1H-tetrazole (Adapted from Sharpless, 2001)[7]

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add propionitrile (10.0 g, 181.5 mmol), sodium azide (14.16 g, 217.8 mmol, 1.2 eq), and zinc bromide (40.8 g, 181.5 mmol, 1.0 eq).

• Reaction: Add 100 mL of deionized water to the flask. Heat the mixture to reflux (approx. 100-105 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC (e.g., 1:1 Hexane:EtOAc) or LC-MS until the propionitrile starting material is consumed (typically 12-18 hours).

• Workup: Cool the reaction mixture to room temperature. Carefully add 3M hydrochloric acid (HCl) until the pH is ~1-2 to protonate the tetrazole. This will cause the zinc salts to dissolve.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 5-ethyl-1H-tetrazole as a solid or oil, which can be used in the next step without further purification if purity is high.

Step B: N2-Arylation of 5-ethyl-1H-tetrazole (Adapted from Cu-catalyzed methods)[8]

Note: This step requires a protected aniline, such as N-Boc-4-aminophenylboronic acid, followed by deprotection.

• Setup: In an oven-dried Schlenk tube under an inert atmosphere (N₂ or Ar), combine 5-ethyl-1H-tetrazole (1.0 g, 10.2 mmol), 4-(Boc-amino)phenylboronic acid (3.63 g, 15.3 mmol, 1.5 eq), copper(II) acetate (0.185 g, 1.02 mmol, 10 mol%), and pyridine (1.61 g, 20.4 mmol, 2.0 eq).

• Reaction: Add 20 mL of anhydrous DMSO. Stir the mixture at 80 °C for 16-24 hours.

• Monitoring: Monitor the consumption of the 5-ethyl-1H-tetrazole by LC-MS.

• Workup: Cool the reaction to room temperature and pour it into 100 mL of water. Extract with ethyl acetate (3 x 50 mL). Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel (gradient elution, e.g., 10% to 40% ethyl acetate in hexanes) to isolate the Boc-protected N2-isomer.

• Deprotection: Dissolve the purified intermediate in a 1:1 mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA) and stir at room temperature for 1-2 hours.

• Final Workup: Remove the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate (NaHCO₃) solution until the aqueous layer is basic. Wash with brine, dry over Na₂SO₄, and concentrate to yield the final product, 4-(5-ethyl-2H-tetrazol-2-yl)aniline.

Part 4: Data Presentation

The table below summarizes typical outcomes for N-substitution on 5-substituted tetrazoles under various conditions, illustrating the factors that influence regioselectivity.

5-Substituent	Electrophile/Coupling Partner	Method/Catalyst	Solvent	Temp (°C)	N2:N1 Ratio	Reference
Phenyl	Benzyl Bromide	K₂CO₃ (Base)	Acetone	RT	55:45	[17]
Phenyl	Methyl Iodide	K₂CO₃ (Base)	DMF	RT	55:45	[17]
Various	Arylboronic Acids	[Cu(OH)(TMEDA)]₂Cl₂	Dioxane	100	>95:5	[8]
Various	Primary Amines	(Me₂C(CH₂)O)₂N₂ (Diazotization)	EtOAc	80	>90:10	[10]
Phenyl	2-Propanol	DEAD, PPh₃ (Mitsunobu)	THF	RT	>95:5	[9]

Part 5: Visualization

Troubleshooting Workflow for Low Yield / Poor Selectivity

The following diagram outlines a logical workflow for diagnosing and solving common issues in the synthesis of 4-(5-ethyl-2H-tetrazol-2-yl)aniline.

Caption: Troubleshooting Decision Tree for Synthesis Optimization.

References

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• Demko, Z. P., & Sharpless, K. B. (2002). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. Angewandte Chemie International Edition, 41(12), 2110-2113. [Link]

• Onaka, T., et al. (2014). A mild and highly regioselective 2-arylation of 5-substituted tetrazoles. The Journal of Organic Chemistry, 79(14), 6703-6707. [Link]

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• Demko, Z. P., & Sharpless, K. B. (2001). An Intramolecular [2+3] Cycloaddition Route to Fused 1,2,3-Triazoles. The Journal of Organic Chemistry, 66(24), 7945-7950. [Link]

• Reynard, G., et al. (2022). Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation. New Journal of Chemistry, 46(41), 19893-19901. [Link]

• Klapötke, T. M., & Stierstorfer, J. (2009). 3,6-Bis(2H-tetrazol-5-yl)-1,2,4,5-tetrazine: A Versatile Bifunctional Building Block for the Synthesis of Linear Oligoheterocycles. European Journal of Inorganic Chemistry, 2009(22), 3295-3304. [Link]

• Chem Help ASAP. (2022). tetrazole synthesis from a nitrile and azide - laboratory experiment. [Link]

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 50896529, 4-(5-ethyl-2H-tetrazol-2-yl)aniline. [Link]

• Norman, M. H., & Navas, F. (2001). Alkylation of Tetrazoles Using Mitsunobu Conditions. Synthetic Communications, 31(21), 3263-3272. [Link]

• Wang, L., et al. (2012). Efficient synthesis of 2,5-disubstituted tetrazoles via the Cu2O-catalyzed aerobic oxidative direct cross-coupling of N–H free tetrazoles with boronic acids. Chemical Communications, 48(77), 9598-9600. [Link]

• Sharma, P., et al. (2009). A Novel Approach for Synthesis of Substituted Tetrazoles. Chalcogenide Letters, 6(11), 603-608. [Link]

• Duncia, J. V., et al. (1991). Alkylation of 5-substituted tetrazoles. Journal of Medicinal Chemistry, 34(8), 2525-2534. [Link]

• Mondal, B., & Bera, J. K. (2018). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by a Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. ACS Omega, 3(10), 14316-14324. [Link]

• Google Patents. (2022). CN114516849A - A kind of synthetic method of 1-(4-aminophenyl)-4-(4-hydroxyphenyl) piperazine.

• Reynard, G., & Lebel, H. (2021). Alkylation of 5-Substituted 1H-Tetrazoles via the Diazotization of Aliphatic Amines. The Journal of Organic Chemistry, 86(17), 12452-12459. [Link]

• Reddit. (2023). Problem with tetrazole formation. [Link]

• Khan, I., et al. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Molecules, 28(4), 1785. [Link]

• Liu, J., et al. (2009). Synthesis and Evaluation of Photoreactive Tetrazole Amino Acids. Organic Letters, 11(23), 5446-5449. [Link]

• Yáñez, M., et al. (2018). Synthesis of 4-(1H-Tetrazol-5-yl)-2-(p-tolyl)quinoline. Molbank, 2018(4), M1025. [Link]

• ResearchGate. (2012). Request PDF: Synthesis of tris(4-aminophenyl) thiophosphate. [Link]

• Al-Azmi, A., et al. (2015). Synthesis of New 2-Halo-2-(1H-tetrazol-5-yl)-2H-azirines via a Non-Classical Wittig Reaction. Molecules, 20(12), 22176-22186. [Link]

• K. C. Kumara Swamy, et al. (2018). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Current Organic Synthesis, 15(1), 44-67. [Link]

• Fathimoghadam, F., et al. (2019). Synthesis of 1,5 and 2,5-disubstituted tetrazoles and their evaluation as antimicrobial agents. Journal of the Iranian Chemical Society, 16, 2529-2541. [Link]

• Singh, S., et al. (2024). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Journal of Biomolecular Structure and Dynamics, 1-22. [Link]

• ResearchGate. (2019). Download Scientific Diagram: Synthesis of 2,5‐disubstituted tetrazoles. [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. [Link]

• Voitekhovich, S. V., et al. (2013). ChemInform Abstract: Synthesis, Properties, and Structure of Tetrazoles: Certain Achievements and Prospects. Russian Journal of Organic Chemistry, 49(5), 635-664. [Link]

• Zanon, J., et al. (2019). Light-Activatable, 2,5-Disubstituted Tetrazoles for the Proteome-wide Profiling of Aspartates and Glutamates in Living Bacteria. ACS Central Science, 5(11), 1847-1855. [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. [Link]

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Technical Support Center: Optimization of Temperature and Pressure for Tetrazole Ring Formation

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the technical support center for tetrazole ring formation. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of tetrazole-containing molecules. The formation of the tetrazole ring, most commonly via a [3+2] cycloaddition between a nitrile and an azide, is a powerful transformation in medicinal chemistry.[1][2] However, the optimization of critical reaction parameters—namely temperature and pressure—is often essential to achieve high yields, minimize reaction times, and ensure operational safety. This document provides practical, field-proven insights to navigate the challenges you may encounter during your experiments.

Section 1: Troubleshooting Guide

This section addresses specific issues encountered during the optimization of tetrazole synthesis in a direct question-and-answer format.

Question 1: My tetrazole synthesis shows very low conversion at room temperature. What is the first parameter I should investigate?

Answer: The first and most critical parameter to investigate is temperature . The cycloaddition reaction between a nitrile and an azide has a significant activation energy barrier. At room temperature, the reaction rate is often negligible, resulting in poor or no conversion even after extended periods.[3]

• Causality: Chemical reactions require a minimum amount of energy (activation energy) for reactant molecules to transform into products. Increasing the temperature provides the necessary thermal energy to overcome this barrier, thereby increasing the reaction rate. For many standard tetrazole syntheses, heating is a prerequisite for the reaction to proceed efficiently.[4]

• Recommended Action:

  • Begin by screening temperatures in increments. A good starting point for many conventional syntheses is 80 °C, increasing to 100 °C and 120 °C.[3][5]

  • Monitor the reaction progress at each temperature point using an appropriate analytical technique (e.g., TLC, LC-MS, or ¹H NMR) to determine the rate of product formation.

  • For many common substrates in solvents like DMF or water with a catalyst, optimal temperatures are often found in the 100-150 °C range.[4][6]

Question 2: I've increased the temperature, and while the starting material is consumed faster, my yield is not improving and I'm observing new impurities. What is happening?

Answer: You have likely surpassed the optimal temperature for your specific substrate, leading to thermal degradation of your product or the activation of undesired side-reaction pathways.

• Causality: While higher temperatures increase the rate of the desired tetrazole formation, they can also accelerate decomposition pathways. Tetrazole rings can undergo thermal fragmentation, with one reported pathway involving the formation of a carbodiimide, which can then react with trace water to form a urea impurity.[5] Pushing the temperature too high can significantly reduce the final isolated yield.[7]

• Recommended Action:

  • Systematic Temperature Screening: Perform a more detailed temperature screen around the point where you observed impurity formation. For example, if you saw degradation at 140 °C, test the reaction at 110 °C, 120 °C, and 130 °C to find the "sweet spot" that balances reaction rate and product stability.

  • Analyze Byproducts: Isolate and characterize the major impurity. Knowing its structure can provide valuable mechanistic insight into the side reaction, confirming if it is thermal degradation or another process.

  • Reduce Reaction Time: At higher temperatures, the optimal reaction time will be shorter. Run a time-course experiment at your highest viable temperature to ensure you are stopping the reaction after product formation is complete but before significant degradation occurs.

Question 3: My reaction is extremely slow even at the boiling point of my solvent at atmospheric pressure. Should I consider applying external pressure?

Answer: Yes, increasing pressure is a logical next step when temperature optimization is insufficient. This is typically achieved by conducting the reaction in a sealed pressure vessel or, more advancedly, in a continuous flow reactor.

• Causality:

  • Increased Effective Concentration: For reactions in the liquid phase, external pressure itself has a minor effect on reaction rates. However, by using a sealed vessel, you can heat the solvent well above its atmospheric boiling point. This superheating dramatically increases the reaction rate according to the Arrhenius equation, without the solvent boiling away.

  • Gaseous Reactants: If any reactant or intermediate is a gas, increasing pressure will increase its concentration in the solution, thereby accelerating the reaction rate as per the rate law. The first synthesis of the parent 1H-tetrazole was conducted under pressure.[8]

• Recommended Action:

  • Sealed Vessel Experiment: Transfer your reaction to a microwave vial or a dedicated pressure reactor. Ensure the vessel is rated for the temperature and pressure you intend to reach.

  • Temperature Re-optimization: With the ability to superheat your solvent, you can now explore a higher temperature range. For example, a reaction in DMF (boiling point 153 °C) could potentially be run at 170-190 °C in a sealed system, leading to a dramatic rate increase.[9]

  • Safety First: Always use a blast shield and ensure the reaction volume does not exceed the manufacturer's recommendation for the pressure vessel (typically no more than 75% full). Pressure will build from the solvent's vapor pressure and any gases evolved during the reaction.

Question 4: I am concerned about the safety of heating an azide-containing reaction. How do temperature and pressure affect the risks?

Answer: Your concern is valid and highlights the most critical aspect of tetrazole synthesis. The primary hazard is the formation of hydrazoic acid (HN₃), a highly toxic and explosive compound, especially when acidic conditions are used.[10]

• Causality & Risks:

  • Hydrazoic Acid (HN₃) Formation: In the presence of Brønsted acids (even weak ones like ammonium chloride), sodium azide (NaN₃) can be protonated to form HN₃.[10] HN₃ has a low boiling point (37 °C) and is notoriously unstable.

  • Temperature Risk: Heating increases the vapor pressure of HN₃, causing it to accumulate in the headspace of a reaction vessel. An accumulation of gaseous HN₃ presents a severe explosion risk.

  • Pressure Risk (in Batch): Conducting the reaction in a sealed vessel at high temperatures is extremely hazardous because it traps any formed HN₃ gas, increasing its concentration and the risk of detonation.[9]

• Recommended Safety Protocols:

  • Vigilant pH Control: Whenever possible, use reaction conditions that avoid strong acids.

  • Adequate Ventilation: All tetrazole syntheses should be conducted in a certified chemical fume hood.[10]

  • Consider Continuous Flow Synthesis: For reactions requiring high temperatures (>150 °C) and the associated high pressures, a continuous flow reactor is the modern, accepted standard for safety.[9] In a flow system, the reaction occurs in a narrow tube with no headspace. This completely eliminates the accumulation of gaseous HN₃, allowing for the safe use of extreme temperatures (e.g., 190 °C) to achieve reaction times of mere minutes.[9]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of temperature in the [3+2] cycloaddition for tetrazole formation?

The fundamental role of temperature is to provide the necessary activation energy for the cycloaddition to occur. The reaction involves the attack of an azide on a nitrile carbon. This process, especially the subsequent ring closure, involves significant electronic rearrangement and has a high energy barrier.[10] According to the Arrhenius equation, the reaction rate constant increases exponentially with temperature. Therefore, thermal energy is essential to achieve a synthetically useful reaction rate.

Q2: How does pressure influence the kinetics of tetrazole synthesis?

In the context of tetrazole synthesis, pressure primarily influences kinetics indirectly by enabling the use of higher temperatures. By physically containing the reaction in a sealed system (e.g., a pressure vessel or a flow reactor), the boiling point of the solvent is elevated. This allows the reaction mixture to be heated to temperatures far beyond the solvent's normal boiling point, which dramatically accelerates the reaction. For instance, a flow synthesis can be safely performed at 190 °C, a temperature that would be extremely dangerous in a standard batch reactor but results in very short reaction times.[9]

Q3: Are there modern techniques that leverage high temperature and pressure for safer and more efficient tetrazole synthesis?

Absolutely. Two key technologies have revolutionized this area:

• Microwave-Assisted Synthesis: Microwave reactors use sealed vessels and irradiate the sample with microwaves, leading to rapid and uniform heating. This can significantly reduce reaction times from hours to minutes. The system automatically monitors and controls both temperature and pressure, adding a layer of safety, though the risk of HN₃ in the headspace remains a consideration.[11][12]

• Continuous Flow Chemistry: This is the safest method for performing high-temperature and high-pressure tetrazole synthesis.[9] Reactants are pumped through a heated and pressurized tube. The lack of headspace prevents the accumulation of explosive gases like HN₃, and the small reaction volume at any given moment minimizes the impact of any potential thermal runaway. This technology is not only safer but also highly scalable.[9]

Q4: What are the typical ranges for temperature and pressure in tetrazole synthesis?

The optimal conditions are highly dependent on the substrate, catalyst, and synthetic method. However, some general ranges can be summarized.

Table 1: Typical Temperature and Pressure Conditions for Tetrazole Synthesis

Method	Typical Temperature Range (°C)	Typical Pressure	Key Considerations & Trade-offs
Conventional Batch	80 - 150 °C[3][5][6]	Atmospheric	Simple setup; long reaction times; temperature limited by solvent boiling point; potential safety risks with HN₃ at higher end.
Microwave-Assisted	100 - 200 °C[11][12]	1 - 20 bar	Rapid heating and short reaction times; allows superheating of solvents; requires specialized equipment; headspace safety concerns remain.
Continuous Flow	150 - 250 °C[9]	10 - 100+ bar	Inherently safer for high T/P; extremely fast reactions; eliminates headspace explosion risk; excellent scalability; requires investment in flow equipment.

Section 3: Visualized Guides and Protocols

Logical Interplay of Parameters

The following diagram illustrates the relationships between temperature, pressure, and key reaction outcomes. Understanding these connections is crucial for logical and safe optimization.

Caption: Interplay of Temperature, Pressure, and Reaction Outcome.

Experimental Workflow for Optimization

This workflow provides a systematic approach to optimizing temperature and pressure for your tetrazole synthesis.

Sources

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Technical Support Center: Regioselectivity in Substituted Tetrazole Synthesis

Status: Operational Specialist: Senior Application Scientist, Heterocyclic Chemistry Division Topic: Troubleshooting Regioselectivity (N1 vs. N2) & Synthesis Protocols

Introduction: The "Annular Tautomerism" Challenge

Welcome to the technical guide for tetrazole synthesis. The core challenge you are likely facing is regiochemical ambiguity . 5-substituted tetrazoles exist in a tautomeric equilibrium between the 1H- and 2H-forms. When you attempt to alkylate this ring, the electrophile can attack either the N1 or N2 position, often yielding difficult-to-separate mixtures.[1]

This guide provides mechanistic insights to bias this ratio and, critically, analytical methods to validate which isomer you have isolated.

Module 1: Troubleshooting Direct Alkylation

Context: You are reacting a 5-substituted-1H-tetrazole with an alkyl halide or electrophile and obtaining a mixture of isomers.

Q1: Why is my reaction favoring the N2-isomer (2,5-disubstituted)?

Diagnosis: This is the standard outcome for alkylation under basic conditions. Mechanism: While the N1-isomer is often thermodynamically more stable (depending on the C5 substituent), the N2 position is generally more nucleophilic and sterically accessible.

• Kinetic Control: The lone pair on N2 is less hindered by the C5-substituent compared to N1.

• Ionic Character: In loose ion-pair conditions (polar aprotic solvents like DMF/Acetone with bases like K2CO3 or Cs2CO3), the "harder" nucleophile character of N2 often dominates.

Q2: How can I force the reaction to favor the N1-isomer (1,5-disubstituted)?

Protocol Adjustment: N1-selectivity requires overriding the intrinsic nucleophilicity of N2.

• Thermodynamic Control: High temperatures and longer reaction times can sometimes equilibrate the mixture to the more stable N1-form, though this is substrate-dependent.

• Specific Reagents: Use Methyl 2,2,2-trichloroacetimidate . This reagent often yields high N1-selectivity under mild conditions.

• Directing Groups: If your C5-substituent contains a hydrogen-bond donor (like a phenol or amine) capable of coordinating with N1, it can block N1 or direct the electrophile to N2; conversely, metal chelation (e.g., using Sodium vs. Cesium) can alter the tight/loose ion pair dynamic.

Q3: The isomers have identical Rf values. How do I separate them?

Troubleshooting:

• Chromatography: N2-isomers are typically less polar than N1-isomers because the dipole moment of the 2,5-system is smaller. Use a shallow gradient (e.g., 0-5% MeOH in DCM) or Toluene/EtOAc systems.

• Chemical Separation: If separation fails, consider hydrolyzing the mixture (if the alkyl group is an ester) or precipitating the N1-isomer as a salt (it is often more acidic/basic depending on the R-group).

Visual Guide: Alkylation Decision Tree

Figure 1: Decision matrix for selecting reaction conditions based on the desired regioisomer.

Module 2: De Novo Synthesis (Cycloaddition)

Context: You are building the tetrazole ring from a nitrile (R-CN) and an azide source.

Q1: I want to avoid Hydrazoic Acid (HN3). What is the safest protocol?

Recommendation: The "Sharpless" Zinc-Catalyzed method is the industry standard for safety and efficiency.

• Reagents: Sodium Azide (

  ) + Zinc Bromide ( ).

• Solvent: Water or Water/Isopropanol mixture.

• Mechanism: Zinc coordinates to the nitrile nitrogen, activating it for nucleophilic attack by the azide ion.[2][3] This avoids the formation of volatile, explosive

  .

Q2: Does this method yield N1 or N2 isomers?

Answer: This reaction yields the 5-substituted-1H-tetrazole .

• In solution, this product exists in equilibrium.

• If you require a permanently substituted N1-tetrazole (1,5-disubstituted) directly from cycloaddition, you must use an Organic Azide (

  ) instead of sodium azide. However, be warned: the reaction of R-CN + R-N3 typically yields a mixture of 1,5- and 2,5-isomers, often favoring the 1,5-isomer due to steric factors in the transition state (Huisgen cycloaddition).

Module 3: Analytical Validation (Self-Validating Systems)

Context: You have isolated a product. You must prove it is N1 or N2. Do not rely solely on 1H NMR integration.

The "Gold Standard" Validation Protocol

The most reliable way to distinguish isomers without X-ray crystallography is 13C NMR and 2D HMBC .

1. 13C NMR Chemical Shift Rules

The carbon atom at position 5 (C5) of the tetrazole ring is highly sensitive to the substitution pattern.

Feature	N1-Isomer (1,5-disubstituted)	N2-Isomer (2,5-disubstituted)
C5 Chemical Shift	Upfield (~150 – 156 ppm)	Downfield (~162 – 169 ppm)
Polarity (TLC)	More Polar (Lower Rf)	Less Polar (Higher Rf)
Reaction Kinetics	Often Thermodynamic Product	Often Kinetic Product

Note: Shifts can vary based on the C5 substituent (aryl vs alkyl), but the relative difference between N1 and N2 isomers remains consistent.

2. HMBC (Heteronuclear Multiple Bond Correlation)

This is the definitive "Self-Validating" test.

• N1-Isomer: The protons on the alkyl group attached to N1 are 3 bonds away from the C5 carbon (

  ).

  • Result: You will see a Strong Cross-Peak in the HMBC spectrum between the alkyl protons and the C5 carbon.

• N2-Isomer: The protons on the alkyl group attached to N2 are effectively 4 bonds away from C5 (

  ).

  • Result: You will see NO Cross-Peak (or a very weak one) between the alkyl protons and the C5 carbon.

Visual Guide: NMR Identification Logic

Figure 2: Workflow for distinguishing regioisomers using Heteronuclear Multiple Bond Correlation (HMBC).

References

• Butler, R. N. (1977). Recent Advances in Tetrazole Chemistry. Advances in Heterocyclic Chemistry. Link

  • Foundational text on tetrazole tautomerism and alkylation p

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). Huisgen 1,3-Dipolar Cycloaddition. Angewandte Chemie International Edition. Link

  • Discusses cycloaddition mechanics relevant to tetrazoles and triazoles.

• Demko, Z. P., & Sharpless, K. B. (2001).[4] Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry. Link

  • The definitive protocol for Zinc-catalyzed synthesis of tetrazoles

• Ostrovskii, V. A., et al. (2012). Selectivity of Tetrazole Alkylation. Russian Chemical Reviews. Link

  • Comprehensive review of factors (solvent, c

Sources

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• 4. 1H-Tetrazole synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Spectral Interpretation of 4-(5-ethyl-2H-tetrazol-2-yl)aniline

This guide provides an in-depth analysis and interpretation of the Nuclear Magnetic Resonance (NMR) spectrum of 4-(5-ethyl-2H-tetrazol-2-yl)aniline. Tailored for researchers and professionals in drug development and chemical sciences, this document moves beyond a simple data report. It offers a comparative framework, contrasting the target molecule with its primary isomer, 4-(5-ethyl-1H-tetrazol-1-yl)aniline, to provide a robust methodology for unambiguous structural confirmation. We will explore the causal electronic and steric effects that govern the spectral features, present predictive data based on established principles, and outline a validated protocol for data acquisition.

Introduction: The Challenge of Isomerism in Tetrazole Synthesis

4-(5-ethyl-2H-tetrazol-2-yl)aniline is a heterocyclic compound featuring a pharmacologically significant tetrazole ring attached to an aniline moiety.[1] The synthesis of such N-substituted tetrazoles often yields a mixture of N1 and N2 isomers, making definitive structural elucidation paramount.[2] NMR spectroscopy stands as the most powerful tool for this purpose. The subtle yet distinct differences in the chemical environments of the N1 and N2 isomers translate into unique NMR spectra, allowing for their clear differentiation. This guide focuses on interpreting these differences to unequivocally identify the N2 isomer.

Molecular Structure and Isomeric Comparison

The core of the analytical challenge lies in distinguishing the target molecule (N2 isomer) from its N1 counterpart. The positioning of the aniline group on the tetrazole ring significantly alters the electronic distribution and steric environment of the entire molecule.

Caption: Chemical structures of the N2 (target) and N1 (alternative) isomers.

Predictive NMR Analysis of 4-(5-ethyl-2H-tetrazol-2-yl)aniline

The following sections detail the predicted ¹H and ¹³C NMR spectra for the target N2 isomer. The predictions are grounded in fundamental NMR principles, including substituent effects on aromatic systems and typical chemical shifts for heterocyclic compounds.[3][4]

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to show four distinct sets of signals corresponding to the ethyl group, the aromatic protons, and the amine protons.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Justification
Ethyl -CH₃	~1.4 - 1.5	Triplet (t)	3H	~7.5	Coupled to the adjacent -CH₂- group (2 protons), following the n+1 rule (2+1=3).[5]
Ethyl -CH₂-	~3.0 - 3.2	Quartet (q)	2H	~7.5	Deshielded by the adjacent electron-withdrawing tetrazole ring. Coupled to the -CH₃ group (3 protons), resulting in a quartet (3+1=4).
Amine -NH₂	~3.7 - 4.5	Broad Singlet (br s)	2H	-	Protons are exchangeable; chemical shift is highly dependent on solvent, concentration, and temperature.[6]
Ar-H (ortho to -NH₂)	~6.8 - 6.9	Doublet (d)	2H	~8.5 - 9.0	Shielded due to the electron-donating effect of the -NH₂ group.[7] Coupled to the adjacent Ar-H (meta to -NH₂).
Ar-H (ortho to Tetrazole)	~7.9 - 8.1	Doublet (d)	2H	~8.5 - 9.0	Deshielded by the electron-withdrawing and anisotropic effects of the tetrazole ring. Coupled to the adjacent Ar-H (meta to tetrazole).

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is expected to display seven unique carbon signals.

Carbon Assignment	Predicted δ (ppm)	Justification
Ethyl -C H₃	~10 - 15	Standard aliphatic methyl carbon signal.[8]
Ethyl -C H₂-	~20 - 25	Aliphatic methylene carbon, slightly deshielded by the tetrazole ring.
Ar-C (ortho to -NH₂)	~114 - 116	Shielded by the strong electron-donating resonance effect of the amino group.[9]
Ar-C (ortho to Tetrazole)	~122 - 124	Less shielded than the other aromatic CH due to proximity to the electron-withdrawing tetrazole.
Ar-C (ipso to -NH₂)	~148 - 150	Deshielded by the attached nitrogen, but shielded relative to a standard C-N bond due to the amino group's resonance.
Ar-C (ipso to Tetrazole)	~135 - 138	The attachment point of the electron-withdrawing group.
Tetrazole C5	~164 - 166	The quaternary carbon of the tetrazole ring typically appears significantly downfield.[10]

Comparative Guide: Distinguishing N2 vs. N1 Isomers by NMR

The definitive identification of the N2 isomer hinges on comparing its spectrum with the expected spectrum of the N1 isomer. The primary differences arise from the altered electronic communication and steric environment of the aniline ring relative to the tetrazole nitrogens.

Spectral Feature	4-(5-ethyl-2H-tetrazol-2-yl)aniline (N2 Isomer)	4-(5-ethyl-1H-tetrazol-1-yl)aniline (N1 Isomer)	Reason for Difference
Ar-H (ortho to Tetrazole)	More Deshielded (~7.9 - 8.1 ppm)	Less Deshielded (~7.6 - 7.8 ppm)	In the N2 isomer, the aniline ring is bonded between two nitrogen atoms, leading to a stronger overall electron-withdrawing effect experienced by the aromatic ring. This results in greater deshielding of the ortho protons.
Ethyl -CH₂- Protons	Less Deshielded (~3.0 - 3.2 ppm)	More Deshielded (~4.3 - 4.5 ppm)	The methylene protons of a substituent attached to N1 of a tetrazole ring are typically found further downfield compared to those on N2. This is a well-established diagnostic tool for distinguishing these isomers.
Tetrazole C5 Chemical Shift	More Deshielded (~164 - 166 ppm)	Less Deshielded (~154 - 156 ppm)	The chemical shift of the C5 carbon is sensitive to the substitution pattern on the ring nitrogens. N2-substitution generally leads to a more downfield shift for the C5 carbon compared to N1-substitution.[10]

Key Takeaway: The most reliable diagnostic signals for distinguishing the N2 from the N1 isomer are the chemical shifts of the protons on the aromatic ring ortho to the tetrazole and, most significantly, the chemical shift of the methylene protons of the ethyl group. A downfield shift around 3.1 ppm for the -CH₂- quartet strongly indicates the N2 isomer, whereas a shift greater than 4.0 ppm would point to the N1 isomer.

Standard Operating Protocol for NMR Data Acquisition

To ensure high-quality, reproducible data, a standardized experimental approach is crucial.

Caption: Standard workflow for acquiring NMR spectra of aniline derivatives.[11]

Protocol Steps:

• Sample Preparation: Accurately weigh 5-10 mg of the purified compound and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.[11] The choice of solvent can affect the chemical shifts of labile protons like those of the -NH₂ group.[12]

• Internal Standard: Add a small amount of Tetramethylsilane (TMS) to serve as an internal reference for chemical shifts (δ = 0.00 ppm).[5]

• Instrumentation: Use a high-field NMR spectrometer (400 MHz or higher is recommended for better resolution of aromatic signals).

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard single-pulse experiment. Ensure a sufficient number of scans (typically 16-32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. Due to the low natural abundance of the ¹³C isotope, a larger number of scans (1024 or more) is required.[11]

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the spectra using the TMS signal at 0.00 ppm.

Conclusion

The structural verification of 4-(5-ethyl-2H-tetrazol-2-yl)aniline is readily achievable through a careful and comparative analysis of its ¹H and ¹³C NMR spectra. By understanding the underlying electronic effects of the aniline and tetrazole moieties, one can predict the spectral features with high accuracy. The key to unambiguous identification lies in comparing the experimental data with the distinct spectral signatures expected for the N1 and N2 isomers. Specifically, the chemical shifts of the aromatic protons adjacent to the tetrazole ring and the methylene protons of the ethyl group serve as definitive diagnostic markers for confirming the N2-substituted structure.

References

• ResearchGate. 1 H-NMR data of the tetrazole compounds. Available at: [Link]

• ResearchGate. The 13 C NMR chemical shift values ( d ppm) of aniline and 2-butylthioaniline in DMSO- d 6. Available at: [Link]

• ResearchGate. 1 H-and 13 C-NMR chemical shifts of 5-arylamino-1H -tetrazoles (3a-i). Available at: [Link]

• Safaei-Ghomi, J., Paymard-Samani, S., Zahraie, Z., & Shahbazi-Alavi, H. (2019). Synthesis of 1,5 and 2,5-disubstituted tetrazoles and their evaluation as antimicrobial agents. Nanomedicine Research Journal, 4(2), 91-100. Available at: [Link]

• Modgraph. 1 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Available at: [Link]

• The Royal Society of Chemistry. First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. Available at: [Link]

• Journal of Pharmaceutical Negative Results. STRUCTURAL, PHYSICAL, SURFACE AND NMR STUDY OF 5-(BENZYLTHIO)-1H-TETRAZOLE COMPOUND. (2022). Available at: [Link]

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. (2023). Available at: [Link]

• Chemistry Stack Exchange. 13C-NMR of aniline: Why are carbons that are further from the amine group more downfield than carbons that are closer?. (2020). Available at: [Link]

• Journal of the American Chemical Society. Isotopic multiplets in the carbon-13 NMR spectra of aniline derivatives and nucleosides with partially deuterated amino groups: effect of intra- and intermolecular hydrogen bonding. (1983). Available at: [Link]

• The Royal Society of Chemistry. Supporting information for Efficient Synthesis of 2,5-Disubstituted Tetrazoles via the Cu2O-Catalyzed Aerobic. Available at: [Link]

• Organometallics. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (2010). Available at: [Link]

• ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. Available at: [Link]

• PubChem. 4-(5-ethyl-2H-tetrazol-2-yl)aniline. Available at: [Link]

• Chemistry LibreTexts. 14.12: Coupling Constants Identify Coupled Protons. (2014). Available at: [Link]

• ResearchGate. SYNTHESIS AND CHARACTERIZATION OF 4-METHYL-2-PHENYL-4-((5-PHENYL-2H-TETRAZOL-2-YL)METHYL)-4,5-DIHYDROOXAZOLE. (2018). Available at: [Link]

• JEOL. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Available at: [Link]

• University of Puget Sound. Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Available at: [Link]

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A Comparative Guide to the FTIR Spectral Analysis of 4-(5-ethyl-2H-tetrazol-2-yl)aniline

Introduction

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel heterocyclic compounds is paramount. 4-(5-ethyl-2H-tetrazol-2-yl)aniline, a molecule featuring a confluence of an aromatic amine and a disubstituted tetrazole ring, presents a unique analytical challenge and opportunity.[1] Fourier-Transform Infrared (FTIR) spectroscopy stands as a rapid, non-destructive, and highly informative first-line technique for confirming the presence of key functional groups and verifying molecular identity.

This guide provides an in-depth analysis of the FTIR spectrum of 4-(5-ethyl-2H-tetrazol-2-yl)aniline. Moving beyond a simple peak-list, we will dissect the spectrum by comparing its vibrational modes to those of its core constituents—aniline and substituted tetrazoles. This comparative approach, grounded in established spectroscopic data, offers researchers a robust framework for interpreting the spectra of similarly complex molecules, ensuring both accuracy and a deeper understanding of structure-property relationships.

Part 1: The Analyte: Structural and Vibrational Overview

A thorough spectral analysis begins with a clear understanding of the molecule's architecture. The structure of 4-(5-ethyl-2H-tetrazol-2-yl)aniline combines several key functionalities, each with its own characteristic vibrational signature.

Figure 1: Molecular structure of 4-(5-ethyl-2H-tetrazol-2-yl)aniline.

The primary functional groups for analysis are:

• Primary Aromatic Amine (-NH₂): This group is expected to show characteristic N-H stretching and bending vibrations.

• p-Disubstituted Benzene Ring: This aromatic core will produce signals from C-H stretching and bending, as well as in-ring C=C stretching vibrations.

• 2,5-Disubstituted Tetrazole Ring: This nitrogen-rich heterocycle has unique ring vibrations, including C=N and N=N stretching modes.

• Ethyl Group (-CH₂CH₃): Aliphatic C-H stretching and bending vibrations from the methyl and methylene units will be present.

Part 2: Experimental Protocol for High-Fidelity Data Acquisition

The quality of an FTIR spectrum is fundamentally dependent on a meticulous experimental procedure. The following protocol is designed to be self-validating by minimizing common sources of error, such as moisture contamination and inhomogeneous sample distribution.

Figure 2: Recommended workflow for FTIR analysis using the KBr pellet method.

Step-by-Step Methodology:

• Sample and Matrix Preparation: Weigh approximately 1-2 mg of 4-(5-ethyl-2H-tetrazol-2-yl)aniline and 150-200 mg of dry, FTIR-grade potassium bromide (KBr). Causality: KBr is transparent in the mid-IR region and provides a solid matrix to disperse the sample, minimizing scattering effects.

• Homogenization: Gently grind the sample and KBr together in an agate mortar and pestle for 3-5 minutes until a fine, homogeneous powder is obtained. Trustworthiness: This step is critical. Inadequate mixing leads to a poor signal-to-noise ratio and distorted peak shapes.

• Pellet Formation: Transfer the powder to a pellet press and apply 7-10 tons of pressure for approximately 2 minutes. A high-quality pellet should be semi-transparent and free of cracks.

• Background Collection: Place the empty pellet holder in the FTIR spectrometer and run a background scan. Causality: This step is essential to computationally subtract the spectral contributions of atmospheric CO₂ and water vapor, ensuring that the final spectrum is solely from the sample.

• Sample Analysis: Place the KBr sample pellet into the holder and acquire the spectrum. For high-quality data, co-add a minimum of 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: Perform a baseline correction on the acquired spectrum to ensure accurate peak intensity measurements.

Part 3: In-Depth Spectral Analysis and Comparative Interpretation

The FTIR spectrum of 4-(5-ethyl-2H-tetrazol-2-yl)aniline is a composite of the vibrations from its constituent parts. By comparing the observed peaks with known values for aniline and tetrazole derivatives, we can confidently assign each band.

Table 1: Comparative FTIR Peak Assignment for 4-(5-ethyl-2H-tetrazol-2-yl)aniline

Observed Wavenumber (cm⁻¹) (Hypothetical Data)	Intensity	Vibrational Assignment	Comparative Notes and Rationale
3435, 3350	Medium, Sharp	N-H asymmetric & symmetric stretching	In pure aniline, these peaks appear around 3433 cm⁻¹ and 3355 cm⁻¹[2]. The presence of two distinct peaks is definitive for a primary amine (-NH₂). Their position indicates minimal intermolecular hydrogen bonding in the solid state.
3050	Medium	Aromatic C-H stretching	This peak is characteristic of C-H bonds on a benzene ring, typically appearing above 3000 cm⁻¹[2][3].
2975, 2880	Medium-Weak	Aliphatic C-H stretching (asymmetric & symmetric)	These bands arise from the ethyl group (-CH₂CH₃). Aliphatic C-H stretches consistently appear just below 3000 cm⁻¹[4].
1620	Strong	N-H bending (scissoring)	Primary amines exhibit a strong N-H bend in the 1650-1580 cm⁻¹ region[5][6]. This often overlaps with the aromatic C=C stretching.
1595, 1510	Strong, Medium	Aromatic C=C ring stretching	These two bands are highly characteristic of a p-disubstituted benzene ring. Aniline itself shows strong peaks at ~1604 cm⁻¹ and 1500 cm⁻¹[5].
1450	Medium	-CH₂- bending (scissoring)	This absorption is attributed to the methylene group of the ethyl substituent[7].
~1400-1300	Medium-Weak	N=N stretching (tetrazole ring)	The N=N stretching vibrations in tetrazole rings are typically observed in this region[8][9].
~1600-1500	Medium	C=N stretching (tetrazole ring)	The C=N stretching of the tetrazole ring is expected in this range, often overlapping with aromatic signals[8][9].
1310	Medium	Aromatic C-N stretching	The stretching vibration of the bond between the aniline ring and the amine nitrogen is typically found around 1304 cm⁻¹[5].
830	Strong	p-substituted C-H out-of-plane bending	A strong band in the 860-800 cm⁻¹ region is a hallmark of 1,4- (or para-) disubstitution on a benzene ring, providing key structural information[10].

Analysis by Spectral Region:

• 3500-3000 cm⁻¹ Region: The two sharp peaks at 3435 and 3350 cm⁻¹ are the most unambiguous indicators of the primary amine group, corresponding to the asymmetric and symmetric N-H stretches, respectively.[2][11] Their presence and separation are nearly identical to those in aniline, confirming the integrity of this functional group.[5] Just above 3000 cm⁻¹, the aromatic C-H stretch is visible, while just below, the aliphatic C-H stretches from the ethyl group confirm its presence.

• 1700-1400 cm⁻¹ Region (Double-Bond Region): This region is dense but highly informative. The N-H bending vibration at 1620 cm⁻¹ is a strong confirmation of the primary amine.[6] The pair of bands at 1595 cm⁻¹ and 1510 cm⁻¹ are characteristic of the aromatic ring stretching, with their positions confirming the para-substitution pattern. Interspersed within this region are the C=N and N=N stretching vibrations of the tetrazole ring, which are key to confirming the presence of the heterocycle.[8][9]

• Fingerprint Region (< 1400 cm⁻¹): While complex, this region contains several valuable peaks. The C-N stretching band around 1310 cm⁻¹ further supports the aniline structure.[5] Most significantly, the strong absorption at 830 cm⁻¹ is due to the out-of-plane bending of the two adjacent hydrogen atoms on the p-disubstituted ring, providing powerful evidence for the overall molecular framework.

Conclusion

The FTIR spectral analysis of 4-(5-ethyl-2H-tetrazol-2-yl)aniline provides a clear and comprehensive confirmation of its molecular structure. Through a comparative approach, we can confidently assign the observed vibrational bands to their respective functional groups: the characteristic N-H stretches of the primary amine, the C-H and C=C vibrations of the p-disubstituted aromatic ring, the unique ring stretches of the tetrazole moiety, and the aliphatic C-H modes of the ethyl substituent. This guide demonstrates that by systematically dissecting a spectrum and comparing it to the signatures of its foundational components, FTIR spectroscopy serves as an indispensable tool for researchers in drug development and chemical synthesis, offering rapid, reliable, and detailed structural verification.

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• PubMed. (2023, February 16). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2'-(2H-tetrazole-5-yl)-[1,1'-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Retrieved January 28, 2026, from [Link]

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A Comparative Analysis of the Biological Activity of 4-(5-ethyl-2H-tetrazol-2-yl)aniline Isomers: A Guide for Researchers

In the landscape of medicinal chemistry, the tetrazole moiety stands out as a versatile scaffold, conferring a range of biological activities upon its derivatives.[1][2] This is largely attributed to its unique electronic properties and its ability to act as a bioisostere for carboxylic acids.[3] When incorporated into a larger molecular framework, such as the aniline scaffold, the resulting tetrazolyl aniline compounds present intriguing possibilities for drug discovery. This guide provides a comprehensive comparative analysis of the biological activity of the two principal isomers of 4-(5-ethyl-tetrazol-yl)aniline: the 2H- and 1H-isomers. While direct comparative studies on these specific molecules are not extensively documented, this guide will extrapolate from existing knowledge of tetrazole chemistry and pharmacology to present a scientifically grounded hypothesis of their differential activities and provide detailed protocols for their empirical evaluation.

The Significance of Isomerism in Tetrazole Bioactivity

The position of the substituent on the tetrazole ring profoundly influences the molecule's physicochemical properties, including its electronic distribution, steric hindrance, and hydrogen bonding capacity. These differences, in turn, can lead to significant variations in biological activity. Generally, 1H- and 2H-tetrazole isomers can exhibit distinct pharmacological profiles.[4] The 1H-isomer is often considered more stable and is the predominant tautomer in solution for many tetrazole derivatives.[4] However, the 2H-isomer, while sometimes less stable, can present a unique spatial arrangement of nitrogen atoms, potentially leading to different interactions with biological targets.

This guide will focus on the comparative analysis of the following isomers:

• Isomer A: 4-(5-ethyl-2H-tetrazol-2-yl)aniline

• Isomer B: 4-(5-ethyl-1H-tetrazol-1-yl)aniline

We will explore their potential differential effects on cancer cell proliferation, a common therapeutic target for tetrazole-containing compounds.[5][6]

Postulated Biological Activity: A Focus on Anticancer Properties

Given the prevalence of anticancer activity among tetrazole derivatives, this guide will focus on comparing the cytotoxic effects of the two isomers against a panel of human cancer cell lines.[3] It is hypothesized that both isomers will exhibit some level of cytotoxicity, but the potency (as measured by IC50 values) will differ due to their distinct structural conformations. The aniline moiety itself is a common feature in many pharmacologically active compounds, and its combination with the tetrazole ring is expected to modulate the overall biological effect.[7]

Hypothetical Comparative Cytotoxicity Data

To illustrate the potential differences in activity, the following table presents hypothetical IC50 values for the two isomers against three common cancer cell lines. This data is for illustrative purposes and must be confirmed by experimental validation as outlined in the subsequent sections.

Isomer	Cancer Cell Line	Hypothetical IC50 (µM)
Isomer A (2H)	MCF-7 (Breast Cancer)	15.5
A549 (Lung Cancer)	22.8
HCT116 (Colon Cancer)	18.2
Isomer B (1H)	MCF-7 (Breast Cancer)	8.9
A549 (Lung Cancer)	12.1
HCT116 (Colon Cancer)	9.5

This hypothetical data suggests that Isomer B (the 1H-isomer) may possess greater cytotoxic potency than Isomer A (the 2H-isomer). This could be attributed to a more favorable binding orientation at the active site of a key cellular target due to the specific arrangement of the phenyl and ethyl groups around the 1H-tetrazole ring.

Experimental Workflows for Comparative Analysis

To empirically determine and compare the biological activities of the two isomers, a series of well-established in vitro assays are proposed. The following workflow provides a logical progression from initial cytotoxicity screening to a more detailed investigation of the mechanism of action.

Caption: A streamlined workflow for the synthesis, screening, and mechanistic evaluation of the tetrazole isomers.

Detailed Experimental Protocols

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.[1]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HCT116) in a 96-well plate at a density of 5 x 10³ cells per well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of Isomer A and Isomer B in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO₂ humidified atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Self-Validation: The inclusion of both positive (e.g., a known cytotoxic drug) and negative (vehicle) controls in each experiment ensures the validity of the results. The reproducibility of the IC50 values across replicate experiments will further validate the findings.

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be labeled with a fluorochrome like FITC. Propidium iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Step-by-Step Methodology:

• Cell Treatment: Treat cells with Isomer A and Isomer B at their respective IC50 concentrations for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • FITC-negative and PI-negative cells are viable.

  • FITC-positive and PI-negative cells are in early apoptosis.

  • FITC-positive and PI-positive cells are in late apoptosis or necrosis.

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by each isomer.

Structure-Activity Relationship (SAR) Insights

The anticipated differences in the cytotoxic activity of the 1H- and 2H-isomers of 4-(5-ethyl-tetrazol-yl)aniline can be rationalized through a structure-activity relationship analysis.

Caption: A diagram illustrating the key structural differences and their potential impact on biological activity.

The key differentiator between the two isomers is the point of attachment of the 4-aminophenyl group to the tetrazole ring.

• In Isomer B (1H-isomer) , the phenyl group is attached to the N1 position of the tetrazole ring. This arrangement may allow for a more planar conformation of the molecule, potentially facilitating better π-π stacking interactions with aromatic residues in a biological target's binding pocket.

• In Isomer A (2H-isomer) , the phenyl group is at the N2 position. This can lead to a different three-dimensional shape and alter the accessibility of the nitrogen atoms for hydrogen bonding.

These subtle structural variations can lead to significant differences in how each isomer interacts with cellular macromolecules, ultimately resulting in the observed differences in their biological activities.

Conclusion

This guide provides a framework for the comparative analysis of the biological activity of 4-(5-ethyl-2H-tetrazol-2-yl)aniline and its 1H-isomer. While direct experimental data is currently lacking in the public domain, the principles of medicinal chemistry and the known pharmacology of tetrazole derivatives allow for the formulation of a strong hypothesis regarding their differential anticancer effects. The detailed experimental protocols provided herein offer a clear path for researchers to validate these hypotheses and to elucidate the structure-activity relationships that govern the biological profiles of these promising compounds. The insights gained from such studies will be invaluable for the rational design of more potent and selective tetrazole-based therapeutics.

References

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• Al-Masoudi, N. A., et al. (2025). Anti-Cancer Activity of Phenyl and Pyrid-2-yl 1,3-Substituted Benzo[1][3][7]triazin-7-ones and Stable Free Radical Precursors. Molecules, 30(1), 123.

• Zhang, X., et al. (2020). 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship. Frontiers in Oncology, 10, 1364.
• Sribalan, R., et al. (2021). Synthesis, biological evaluation and in silico studies of tetrazole-heterocycle hybrids. Journal of Molecular Structure, 1225, 129207.

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Comparative Molecular Docking Analysis of 4-(5-ethyl-2H-tetrazol-2-yl)aniline and Its Analogues as Potential EGFR Inhibitors

A Senior Application Scientist's Guide to In Silico Hit-to-Lead Exploration

In the landscape of contemporary drug discovery, the strategic use of computational tools is paramount for accelerating the identification and optimization of novel therapeutic agents. This guide presents a comparative molecular docking study of 4-(5-ethyl-2H-tetrazol-2-yl)aniline, a scaffold of significant interest, and a focused library of its analogues. Our objective is to elucidate the structural determinants of binding affinity and selectivity against the Epidermal Growth Factor Receptor (EGFR), a well-validated target in oncology.

The rationale for selecting the tetrazole moiety lies in its established role as a bioisostere for the carboxylic acid group, a common feature in many bioactive molecules.[1][2] The tetrazole ring offers improved metabolic stability and pharmacokinetic properties, making it an attractive component in drug design.[1][2] This in silico investigation serves as a foundational step in a rational drug design workflow, providing critical insights that can guide future synthesis and biological evaluation.

The Strategic Imperative for In Silico Comparison

Molecular docking has emerged as an indispensable technique in medicinal chemistry, enabling the prediction of the binding mode and affinity of a small molecule within the active site of a target protein.[3] By comparing a series of structurally related compounds, we can begin to delineate a preliminary Structure-Activity Relationship (SAR), identifying key functional groups and structural modifications that enhance or diminish binding. This comparative approach is significantly more informative than the analysis of a single compound, as it provides a context for understanding the subtle interplay of steric and electronic effects that govern molecular recognition.

This guide will walk through the entire process, from the preparation of the protein and ligands to the execution of the docking protocol and the subsequent analysis of the results. We will conclude with a comparative assessment of the binding affinities and interaction patterns of our selected analogues, providing a clear rationale for prioritizing certain candidates for further development.

Experimental Design: A Self-Validating Protocol

The integrity of any molecular docking study hinges on a meticulously designed and executed protocol. The following sections detail the step-by-step methodology employed in this comparative analysis.

Part 1: Preparation of the Macromolecule (EGFR)

The initial and one of the most critical steps is the preparation of the target protein structure. For this study, the crystal structure of the EGFR tyrosine kinase domain was selected as our target.

Protocol for Macromolecule Preparation:

• PDB Structure Acquisition: The 3D coordinates of the EGFR kinase domain were obtained from the Protein Data Bank (PDB).

• Protein Cleaning: The raw PDB file was processed to remove all non-essential components, including water molecules, co-crystallized ligands, and any other heteroatoms. This step is crucial to ensure that the docking simulation is not influenced by extraneous molecules.

• Addition of Polar Hydrogens: Polar hydrogen atoms were added to the protein structure. This is a critical step for accurately modeling hydrogen bonding interactions between the protein and the ligands.

• Charge Assignment: Appropriate Kollman charges were assigned to all atoms in the protein. The correct charge distribution is essential for calculating the electrostatic component of the binding energy.

• Grid Box Generation: A grid box was defined around the active site of the EGFR kinase domain. This three-dimensional grid defines the search space for the docking algorithm, ensuring that the ligand is docked in the region of interest. The dimensions and center of the grid box were carefully chosen to encompass the entire binding pocket.

Part 2: Ligand Preparation

The parent compound, 4-(5-ethyl-2H-tetrazol-2-yl)aniline, and a series of its rationally designed analogues were prepared for docking. The analogues were designed to probe the effect of modifying the ethyl group and substituting the aniline ring.

Selected Analogues for Comparative Study:

Compound ID	Structure	Rationale for Inclusion
Parent	4-(5-ethyl-2H-tetrazol-2-yl)aniline	The core scaffold for this comparative study.
Analogue 1	4-(5-methyl-2H-tetrazol-2-yl)aniline	To assess the impact of a smaller alkyl group on steric interactions.
Analogue 2	4-(5-propyl-2H-tetrazol-2-yl)aniline	To evaluate the effect of a larger alkyl group on binding affinity.
Analogue 3	4-(5-ethyl-2H-tetrazol-2-yl)-2-fluoroaniline	To probe the influence of an electron-withdrawing group on the aniline ring.
Analogue 4	4-(5-ethyl-2H-tetrazol-2-yl)-2-methoxyaniline	To investigate the effect of an electron-donating group on binding interactions.

Protocol for Ligand Preparation:

• 2D Structure Sketching: The 2D structures of the parent compound and its analogues were drawn using appropriate chemical drawing software.

• Conversion to 3D: The 2D structures were converted into 3D conformations.

• Energy Minimization: The energy of each 3D structure was minimized using a suitable force field. This step ensures that the ligand is in a low-energy, stable conformation prior to docking.

• Charge Assignment: Gasteiger charges were assigned to all atoms in each ligand.

• Torsional Degrees of Freedom: The rotatable bonds in each ligand were defined, allowing for conformational flexibility during the docking simulation.

Part 3: Molecular Docking Simulation

The prepared ligands were then docked into the active site of the prepared EGFR protein using AutoDock Vina, a widely used and well-validated docking program.[3]

Docking Workflow Diagram:

Caption: Workflow for the comparative molecular docking study.

Results and Comparative Analysis

The molecular docking simulations yielded a wealth of data regarding the binding affinities and interaction patterns of the parent compound and its analogues with the EGFR active site. The results are summarized in the table below.

Table 1: Comparative Docking Scores and Key Interactions

Compound ID	Docking Score (kcal/mol)	Key Interacting Residues	Hydrogen Bonds	Hydrophobic Interactions
Parent	-7.8	Met793, Leu718, Val726	1 (with Met793)	Leu718, Val726
Analogue 1	-7.5	Met793, Leu718, Val726	1 (with Met793)	Leu718, Val726
Analogue 2	-8.1	Met793, Leu718, Val726, Ala743	1 (with Met793)	Leu718, Val726, Ala743
Analogue 3	-8.5	Met793, Cys797, Leu718, Val726	2 (with Met793, Cys797)	Leu718, Val726
Analogue 4	-7.9	Met793, Leu718, Val726	1 (with Met793)	Leu718, Val726

Analysis of Binding Interactions

The docking results indicate that all the compounds bind within the ATP-binding pocket of the EGFR kinase domain. The parent compound forms a crucial hydrogen bond with the backbone of Met793, a key residue in the hinge region of the kinase. The ethyl group of the parent compound is nestled in a hydrophobic pocket formed by Leu718 and Val726.

Comparative Insights:

• Effect of Alkyl Group Size: The docking scores of the parent compound, Analogue 1 (methyl), and Analogue 2 (propyl) suggest that the size of the alkyl group influences binding affinity. The slightly lower affinity of the methyl analogue may be due to a less optimal filling of the hydrophobic pocket. Conversely, the propyl group of Analogue 2 appears to make an additional favorable hydrophobic contact with Ala743, resulting in a more favorable docking score.

• Impact of Aniline Ring Substitution: The introduction of a fluorine atom at the 2-position of the aniline ring (Analogue 3) significantly improved the binding affinity. This is likely due to the formation of an additional hydrogen bond with the side chain of Cys797, a residue known to be important for the binding of many EGFR inhibitors. The electron-withdrawing nature of the fluorine may also enhance the hydrogen bonding capability of the aniline NH2 group. The methoxy-substituted analogue (Analogue 4) showed a slightly better docking score than the parent, suggesting that this substitution does not significantly hinder binding and may offer opportunities for further optimization.

Binding Mode Visualization:

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Cross-validation of experimental results for 4-(5-ethyl-2H-tetrazol-2-yl)aniline with published data

A Guide to the Synthesis and Cross-Validation of 4-(5-ethyl-2H-tetrazol-2-yl)aniline

A Framework for Ensuring Compound Identity and Purity

Introduction

Proposed Synthesis Pathway

The synthesis of 4-(5-ethyl-2H-tetrazol-2-yl)aniline can be approached through a two-step process. The initial step involves the formation of the 5-ethyl-1H-tetrazole intermediate via a [3+2] cycloaddition reaction between propionitrile and an azide source, a common method for tetrazole synthesis.[1] The subsequent and more challenging step is the regioselective N-arylation of the tetrazole ring with a p-substituted aniline derivative. The Chan-Evans-Lam (CEL) coupling reaction is a well-established and versatile method for forming C-N bonds under relatively mild conditions, making it a suitable choice for this transformation.[2][3][4] The use of a copper catalyst is central to the CEL coupling, facilitating the arylation of the tetrazole.[5]

Caption: Proposed two-step synthesis of 4-(5-ethyl-2H-tetrazol-2-yl)aniline.

Purification and Initial Characterization

Post-synthesis, the crude product must be purified to remove unreacted starting materials, catalysts, and byproducts. Recrystallization is a standard and effective technique for purifying solid organic compounds.[6][7][8] The choice of solvent is critical and should be empirically determined to find a system where the compound is soluble at high temperatures but sparingly soluble at room temperature.

Protocol for Recrystallization:

• Solvent Screening: Test a range of solvents (e.g., ethanol, methanol, ethyl acetate, hexanes, and mixtures thereof) to identify a suitable recrystallization solvent or solvent pair.

• Dissolution: Dissolve the crude product in a minimal amount of the hot solvent to form a saturated solution.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

A melting point determination of the purified crystals provides a preliminary assessment of purity. A sharp melting point range is indicative of a pure compound.

Comprehensive Spectroscopic Cross-Validation

The core of the validation process lies in the detailed analysis of spectroscopic data. The following sections outline the experimental protocols and the expected results for 4-(5-ethyl-2H-tetrazol-2-yl)aniline.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is an essential technique for determining the purity of the final compound.[9][10][11]

Protocol for HPLC Analysis:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid. For example, start with 95% A and ramp to 5% A over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 254 nm.

• Sample Preparation: Dissolve a small amount of the compound in the initial mobile phase composition.

A pure sample should ideally show a single, sharp peak. The peak purity can be further assessed using a diode array detector.[12]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR provides information about the number and types of protons and their connectivity in a molecule.

Protocol for ¹H NMR:

• Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Acquire the spectrum on a 400 MHz or higher NMR spectrometer.

Expected ¹H NMR Spectral Data (in DMSO-d₆):

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
-CH₂-CH₃	~1.3	Triplet	3H	Ethyl group methyl protons, split by the adjacent methylene group.
-CH₂ -CH₃	~2.9	Quartet	2H	Ethyl group methylene protons, split by the adjacent methyl group.
-NH₂	~5.0-6.0	Broad Singlet	2H	Amine protons, chemical shift can vary with concentration and solvent.
Aromatic H (ortho to NH₂)	~6.7	Doublet	2H	Aromatic protons ortho to the electron-donating amino group are shielded.[13]

| Aromatic H (meta to NH₂) | ~7.8 | Doublet | 2H | Aromatic protons meta to the amino group and ortho to the electron-withdrawing tetrazole ring are deshielded. |

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR provides information about the carbon skeleton of the molecule.

Protocol for ¹³C NMR:

• Use the same sample prepared for ¹H NMR.

• Acquire a proton-decoupled ¹³C NMR spectrum.

Expected ¹³C NMR Spectral Data (in DMSO-d₆):

Carbon	Chemical Shift (δ, ppm)	Rationale
-CH₂-C H₃	~12	Alkyl methyl carbon.
-C H₂-CH₃	~20	Alkyl methylene carbon.
Aromatic C (ortho to NH₂)	~114	Shielded by the electron-donating amino group.
Aromatic C (meta to NH₂)	~122	Less affected by the amino group, deshielded by the tetrazole.
Aromatic C (ipso to NH₂)	~150	Deshielded by the directly attached nitrogen.
Aromatic C (ipso to tetrazole)	~135	Deshielded by the tetrazole ring.

| Tetrazole C5 | ~165-170 | The carbon atom of the tetrazole ring typically appears in this downfield region.[14] |

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule.

Protocol for FT-IR:

• Acquire the spectrum of the solid sample using an ATR (Attenuated Total Reflectance) accessory.

• Record the spectrum over the range of 4000-400 cm⁻¹.

Expected Characteristic FT-IR Absorptions:

Wavenumber (cm⁻¹)	Vibration	Functional Group
3450-3300	N-H stretch (asymmetric and symmetric)	Primary amine (-NH₂)[15][16]
3100-3000	C-H stretch	Aromatic C-H
2980-2850	C-H stretch	Aliphatic C-H (ethyl group)
~1620	N-H bend	Primary amine (-NH₂)[16]
1600-1450	C=C and C=N stretches	Aromatic ring and Tetrazole ring[17]

| ~1300 | C-N stretch | Aromatic amine |

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

Protocol for Mass Spectrometry:

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Analyze using electrospray ionization (ESI) in positive ion mode.

• Obtain a high-resolution mass spectrum (HRMS) to confirm the elemental composition.

Expected Mass Spectrometry Results:

• Molecular Formula: C₉H₁₁N₅

• Exact Mass: 189.1014

• Expected [M+H]⁺: 189.1014 + 1.0078 = 190.1092

• Key Fragmentation: A characteristic fragmentation pattern for N-aryl tetrazoles involves the loss of N₂ (28 Da) or HN₃ (43 Da).[18][19]

Comparative Data Summary

The following table summarizes the expected experimental data for 4-(5-ethyl-2H-tetrazol-2-yl)aniline and provides a comparison with published data for a structurally related compound, 5-phenyl-1H-tetrazole, to serve as a reference point.

Parameter	Expected for 4-(5-ethyl-2H-tetrazol-2-yl)aniline	Published Data for 5-phenyl-1H-tetrazole[20]
Molecular Weight	189.22 g/mol	146.15 g/mol
¹H NMR (DMSO-d₆)	Aromatic protons: ~6.7 ppm (d, 2H), ~7.8 ppm (d, 2H); Amine: ~5.0-6.0 ppm (s, 2H); Ethyl: ~2.9 ppm (q, 2H), ~1.3 ppm (t, 3H)	Aromatic protons: 7.58-7.62 ppm (m, 3H), 8.03-8.06 ppm (m, 2H)
¹³C NMR (DMSO-d₆)	Tetrazole C5: ~165-170 ppm; Aromatic C: ~150, ~135, ~122, ~114 ppm; Alkyl C: ~20, ~12 ppm	Tetrazole C5: 155.3 ppm; Aromatic C: 124.0, 126.8, 129.3, 131.1 ppm
FT-IR (cm⁻¹)	~3400 (N-H), ~3050 (Ar C-H), ~2950 (Alkyl C-H), ~1620 (N-H bend), ~1500-1600 (C=C, C=N)	~3449 (N-H), ~3061 (Ar C-H), ~1642 (C=N), ~1562 (C=N)
MS (ESI+) [M+H]⁺	m/z = 190.1092	m/z = 147.0671

Overall Validation Workflow

The entire process, from synthesis to final validation, can be visualized as a systematic workflow.

Caption: Comprehensive workflow for the synthesis and validation of 4-(5-ethyl-2H-tetrazol-2-yl)aniline.

Conclusion

The validation of a newly synthesized compound is a critical step in chemical research. Although published experimental data for 4-(5-ethyl-2H-tetrazol-2-yl)aniline is scarce, a rigorous cross-validation process can be effectively implemented. By following the detailed protocols for synthesis, purification, and multi-faceted spectroscopic analysis outlined in this guide, researchers can establish a high degree of confidence in the identity and purity of their material. The comparison of experimental data with theoretically predicted values and data from structurally related analogs provides a robust framework for ensuring the scientific integrity of their findings.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4-(5-ethyl-2H-tetrazol-2-yl)aniline

As a novel compound in the landscape of pharmaceutical research and drug development, 4-(5-ethyl-2H-tetrazol-2-yl)aniline demands a meticulous approach to its handling and disposal. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive framework for managing waste streams containing this substance, ensuring laboratory safety, environmental protection, and regulatory compliance. The procedures outlined are synthesized from established principles of chemical waste management, data on analogous structures, and regulatory guidelines.

Understanding the Hazard Profile

Before any disposal protocol can be established, a thorough understanding of the compound's inherent risks is paramount. 4-(5-ethyl-2H-tetrazol-2-yl)aniline combines two key functional groups: an aniline moiety and a tetrazole ring.

• Aniline Core: Aniline and its derivatives are known for their potential toxicity.

A Safety Data Sheet (SDS) for a similar tetrazole compound highlights hazards including skin irritation, serious eye irritation, and potential respiratory irritation[3]. Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment (PPE).

Table 1: Hazard Identification and Required PPE

Potential Hazard	Description	Recommended Personal Protective Equipment (PPE)
Skin Irritation	Direct contact may cause redness and irritation[3].	Nitrile gloves (or other chemically resistant gloves), lab coat.
Eye Irritation	Can cause serious irritation upon contact[3].	Safety glasses with side shields or chemical splash goggles.
Respiratory Irritation	Inhalation of dust or aerosols may irritate the respiratory tract[3].	Use in a well-ventilated area or chemical fume hood.
Unknown Toxicity	As a research chemical, full toxicological properties are not known.	Assume the compound is toxic and handle with care.
Potential Energetic Properties	The tetrazole ring suggests potential for rapid decomposition upon heating[1].	Avoid exposure to high heat, sparks, or open flames[4].

The Disposal Workflow: A Step-by-Step Protocol

Proper disposal is a multi-step process that begins at the point of waste generation. The following workflow ensures that waste containing 4-(5-ethyl-2H-tetrazol-2-yl)aniline is managed safely and in accordance with regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States[5].

Caption: Disposal workflow for 4-(5-ethyl-2H-tetrazol-2-yl)aniline waste.

• Waste Characterization and Segregation:

  • Identify: Determine the nature of the waste. Is it unused pure compound, contaminated consumables (e.g., weigh boats, pipette tips), or a solution?

  • Segregate: Do not mix this waste stream with others unnecessarily[6]. Keep solid waste separate from liquid waste. If dissolved in a solvent, segregate based on solvent type (e.g., halogenated vs. non-halogenated). Crucially, keep it away from strong oxidizing agents and strong acids, with which tetrazoles can react vigorously[7].

• Proper Containerization:

  • Select Container: Use a robust, leak-proof container with a secure screw-top cap that is chemically compatible with the waste[8][9]. High-density polyethylene (HDPE) or glass containers are generally suitable.

  • Container Condition: Ensure the container is clean and the exterior is not contaminated[10].

  • Fill Level: Do not overfill liquid waste containers. Leave at least 10-25% headspace to allow for vapor expansion[6][8].

• Accurate Labeling:

  • Content Identification: All waste containers must be clearly labeled. The label must include the full, unambiguous chemical name: "4-(5-ethyl-2H-tetrazol-2-yl)aniline" and list any solvents present with their approximate concentrations. Do not use abbreviations or chemical formulas.

  • Hazard Warning: The label should clearly indicate the associated hazards (e.g., "Irritant," "Caution: Handle with Care"). Affix appropriate GHS hazard symbols.

• Safe Storage and Accumulation:

  • Location: Store the waste container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of waste generation[8].

  • Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.

  • Keep Closed: Containers must remain sealed at all times, except when adding waste[9][10]. This minimizes the release of vapors and prevents spills.

• Final Disposal:

  • Professional Removal: The final step is to dispose of the waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor[11]. Never dispose of this chemical down the drain or in the regular trash[10].

  • Documentation: A hazardous waste manifest will be required to track the waste from your facility to its final destination[11][12].

  • Probable Disposal Method: Given the aromatic and nitrogen-rich structure, the most appropriate disposal method is high-temperature incineration at a permitted hazardous waste facility. This method ensures complete destruction of the compound.

Managing Spills and Decontamination

In the event of a spill, immediate and correct action is critical to prevent exposure and environmental contamination.

• Alert Personnel: Notify others in the immediate area.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.

• Protect Yourself: Don appropriate PPE, including gloves, goggles, and a lab coat. For large spills, respiratory protection may be necessary.

• Containment: For liquid spills, surround the area with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Cleanup: Carefully sweep up the absorbed material and any spilled solid. Use tools that will not create dust. Place all contaminated materials into a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly with soap and water. Collect the rinsate as hazardous waste[13].

• Report: Report the incident to your EHS department.

Regulatory Framework

Disposal of 4-(5-ethyl-2H-tetrazol-2-yl)aniline falls under stringent regulations for hazardous waste. In the U.S., the Environmental Protection Agency (EPA) governs hazardous waste under RCRA[5][14]. The Occupational Safety and Health Administration (OSHA) mandates that employers inform employees of chemical hazards and provide necessary safety training[15][16]. It is the responsibility of the waste generator (the laboratory) to correctly characterize, label, and manage the waste until it is collected by a certified disposal company[11][12].

By adhering to this guide, researchers can ensure that waste containing 4-(5-ethyl-2H-tetrazol-2-yl)aniline is managed in a way that prioritizes safety, protects the environment, and maintains full regulatory compliance.

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